(1R,2R,3S)-2-Nitrocyclohexane-1,3-diol

Core Science & Biosynthesis

Comprehensive Structural and Synthetic Analysis of (1R,2R,3S)-2-Nitrocyclohexane-1,3-diol

Executive Summary

(1R,2R,3S)-2-Nitrocyclohexane-1,3-diol is a highly versatile, meso-alicyclic building block utilized extensively in the synthesis of aminocyclitols, nitro sugars, and complex pharmaceutical active ingredients (APIs), including modern APJ receptor agonists[1]. The molecule's synthetic value lies in its rigid stereochemical scaffold and the orthogonal reactivity of its functional groups. The nitro group serves as a masked amine and a powerful electron-withdrawing directing group, while the 1,3-diol motif allows for precise enzymatic desymmetrization.

Nomenclature Note: While frequently designated as the (1R,2R,3S) isomer in patent literature and proprietary databases to indicate specific chiral centers prior to asymmetric synthesis, IUPAC conventions technically classify this meso compound's pseudoasymmetric center as (1R,2r,3S) or simply trans,trans-2-nitrocyclohexane-1,3-diol.

Stereochemical Architecture & Conformational Analysis

The thermodynamic stability of (1R,2R,3S)-2-Nitrocyclohexane-1,3-diol is dictated by its cyclohexane chair conformation.

• All-Equatorial Preference : To minimize severe 1,3-diaxial steric clashes, the molecule adopts a chair conformation where the hydroxyl groups at C1 and C3, and the nitro group at C2, are all positioned equatorially.

• Relative Stereochemistry : The 1,2-relationship is trans (equatorial-equatorial), and the 2,3-relationship is also trans (equatorial-equatorial). Consequently, the 1,3-relationship is cis (equatorial-equatorial).

This all-equatorial arrangement is not merely a structural curiosity; it is the fundamental reason this specific diastereomer acts as the thermodynamic sink during its synthesis, allowing for high-yielding scalable production.

Synthetic Methodology: The Double Henry Cascade

The construction of the nitrocyclohexanediol ring is achieved via a base-catalyzed double Henry (nitroaldol) reaction between glutaraldehyde and nitromethane[2].

Causality-Driven Protocol

Step 1: Reagent Preparation

• Action : Charge a reaction vessel with 125 mmol of glutaraldehyde (25% aq. solution) and 512 mmol of nitromethane in a 1:1 methanol/water co-solvent system[1].

• Causality : The methanol/water matrix is critical. It homogenizes the highly polar aqueous glutaraldehyde with the organic nitromethane, maximizing the collision frequency required for the initial bimolecular nucleophilic attack.

Step 2: Thermal Control

• Action : Cool the reaction mixture to 0–5 °C using an ice-ethanol bath[2].

• Causality : The Henry reaction is highly exothermic. Strict thermal control prevents the Nef reaction (conversion of the nitroalkane to a ketone) and suppresses the competitive self-aldol condensation of glutaraldehyde.

Step 3: Base Catalysis

• Action : Gradually add aqueous 2M NaOH dropwise[2].

• Causality : Slow addition maintains a low steady-state concentration of the highly reactive nitronate anion. This prevents runaway polymerization and ensures the reaction remains under thermodynamic control, funneling the intermediates toward the stable all-equatorial trans,trans isomer.

Step 4: Equilibration and Isolation

• Action : Remove cooling, stir at room temperature for 4 hours, neutralize, extract with ether, and crystallize[2].

• Causality : The Henry reaction is reversible. Extended stirring at ambient temperature allows kinetically formed axial-isomers to retro-aldolize and re-cyclize into the thermodynamic all-equatorial sink.

Mechanistic Pathway

Mechanistic pathway of the double Henry reaction yielding the nitrocyclohexanediol scaffold.

Analytical Characterization: A Self-Validating System

The structural assignment of (1R,2R,3S)-2-Nitrocyclohexane-1,3-diol relies heavily on ¹H NMR spectroscopy. The analytical protocol is a self-validating system: the success of the thermodynamic cyclization is instantly confirmed by the coupling constants ( J -values) of the ring protons[3].

According to the Karplus equation, protons with a dihedral angle of ~180° (trans-diaxial) exhibit large coupling constants (9–12 Hz), whereas axial-equatorial or equatorial-equatorial protons show much smaller couplings (2–5 Hz).

Quantitative NMR Data Summary

Table 1: Key ¹H NMR Spectral Signatures for the trans,trans-Nitrocyclohexyl Core (Data consolidated from diol and diacetate derivatives in CDCl₃/DMSO-d₆)[2][3]

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant ( J , Hz)	Structural Implication
H-2 (α to NO₂)	4.40 – 4.58	Triplet	9.5 – 10.5	Critical Proof: H-2 is axial, coupled to axial H-1 and axial H-3. Proves NO₂ is equatorial.
H-1, H-3 (α to OR)	4.10 – 5.20	Multiplet/Sextet	N/A (Complex)	Proves symmetric environment; C1/C3 substituents are equatorial.
H-4, H-6 (Equatorial)	2.10 – 2.20	Multiplet	Small geminal/vicinal	Typical rigid chair equatorial protons.
H-4, H-6 (Axial)	1.30 – 1.90	Multiplet	Large geminal/vicinal	Typical rigid chair axial protons.

Expert Insight: If the reaction had yielded a kinetic isomer (e.g., an axial nitro group), the H-2 signal would appear as a narrow multiplet or a triplet with a small J -value (~3 Hz), immediately alerting the chemist to a failure in thermodynamic equilibration.

Applications in Drug Development: Enzymatic Desymmetrization

Because (1R,2R,3S)-2-Nitrocyclohexane-1,3-diol is a meso compound, it lacks optical activity. However, it is a prime candidate for enzymatic desymmetrization to generate enantiopure drug precursors, such as those used in APJ receptor agonists for cardiovascular therapies[1].

Chemical desymmetrization of meso-diols is notoriously inefficient. Instead, researchers utilize Pig Liver Esterase (PLE) on the diacetate derivative of the molecule[2].

Enzymatic Workflow

• Acetylation : The diol is treated with acetic anhydride and catalytic H₂SO₄ to form the meso-diacetate.

• Enzymatic Cleavage : The diacetate is suspended in a pH 7.0 phosphate buffer and treated with purified PLE.

• Enantioselective Recognition : The active site of PLE spatially recognizes only one of the enantiotopic ester groups due to the rigid all-equatorial geometry of the cyclohexane ring.

• Result : The enzyme selectively hydrolyzes one ester, yielding (1S,2S,3R)-3-hydroxy-2-nitrocyclohexyl acetate with >97% enantiomeric excess (ee).

Enzymatic desymmetrization of the meso-diol using Pig Liver Esterase (PLE).

References

• Organic Syntheses , Eberle, M., Missbach, M., & Seebach, D. (1990). "Enantioselective Saponification with Pig Liver Esterase (PLE): (1S,2S,3R)-3-Hydroxy-2-Nitrocyclohexyl Acetate". Organic Syntheses, Vol. 69, p. 19. URL:[Link]

• Canadian Journal of Chemistry , Baer, H. H., et al. (1973). "Some Synthetic Interconversions in the Nitrocyclohexane System". Canadian Science Publishing, 51(17), 2843-2850. URL:[Link]

• WIPO Patent WO2018093579A1, Chen, Y., et al. (2018). "Triazole phenyl compounds as agonists of the apj receptor". Google Patents.

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Thermodynamic Stability of Chiral Nitrocyclohexane Diols: Conformational Dynamics and Synthetic Applications

As a Senior Application Scientist navigating the complexities of drug development, I frequently encounter chiral nitrocyclohexane diols as critical precursors. These densely functionalized molecules serve as the stereochemical foundation for synthesizing complex active pharmaceutical ingredients (APIs), including aminocyclitols, carbohydrate mimetics, and sphingosine analogs.

Designing scalable syntheses for these molecules requires more than just mixing reagents; it demands a rigorous understanding of thermodynamic control, conformational dynamics, and enzymatic precision. This whitepaper deconstructs the thermodynamic stability of chiral nitrocyclohexane diols and provides field-proven, self-validating protocols for their synthesis and desymmetrization.

Conformational Dynamics and Thermodynamic Stability

The stereochemical outcome of a substituted cyclohexane ring is dictated by the thermodynamic drive to minimize steric strain, primarily through the avoidance of 1,3-diaxial interactions[1]. In the context of nitrocyclohexane diols, the conformational equilibrium is governed by the interplay of the A-values (steric demand) of the nitro and hydroxyl groups, alongside complex dipole-dipole interactions and intramolecular hydrogen bonding.

The A-Value Hierarchy

The A-value represents the free energy difference between the axial and equatorial conformers of a monosubstituted cyclohexane. Low-temperature 13 C NMR spectroscopy has been historically instrumental in quantifying these thermodynamic parameters[2].

To predict the most stable chair conformation of a nitrocyclohexanediol, we must compare the steric demand of its substituents:

Table 1: Conformational A-Values of Key Cyclohexane Substituents

Substituent	Functional Group	A-Value (kcal/mol)	Conformational Preference
Methyl	-CH 3​	~1.8[1]	Strongly Equatorial
Nitro	-NO 2​	1.27[1]	Moderately Equatorial
Hydroxyl	-OH	~0.9[1]	Weakly Equatorial

While the nitro group is highly electron-withdrawing, its steric bulk (1.27 kcal/mol) is significantly less than that of a methyl group (~1.8 kcal/mol), yet greater than a hydroxyl group (~0.9 kcal/mol)[1]. Consequently, in a thermodynamic mixture of nitrocyclohexanediol diastereomers, the system will overwhelmingly favor the conformer that places the -NO 2​ group in the equatorial position[1].

Key factors governing the thermodynamic stability of chiral nitrocyclohexanediols.

Synthetic Strategy: Thermodynamic Control & Enzymatic Desymmetrization

The construction of the chiral nitrocyclohexanediol core is classically achieved via a double Henry (nitroaldol) reaction between glutaraldehyde and nitromethane[3]. Because the Henry reaction is reversible under basic conditions, the reaction is under strict thermodynamic control. Extended equilibration ensures the formation of the most stable meso-diastereomer, where the substituents adopt a diequatorial-axial or all-equatorial arrangement to minimize strain.

However, the resulting meso-compound is optically inactive. To unlock its value as a chiral building block, we employ enzymatic desymmetrization using Pig Liver Esterase (PLE)[4][5].

Enantioselective desymmetrization workflow for chiral nitrocyclohexanediol synthesis.

Field-Proven Experimental Protocols

The following methodologies are engineered with built-in causality and self-validating In-Process Controls (IPCs) to ensure reproducibility and high enantiomeric excess (ee).

Protocol 1: Synthesis of meso-2-Nitrocyclohexane-1,3-diol

Objective: Assemble the cyclohexane core under thermodynamic control.

• Reagent Assembly: Suspend glutaraldehyde and nitromethane in a reaction vessel.

• Controlled Base Catalysis: Gradually add 2M aqueous NaOH while maintaining the temperature at 0–5°C[5].

  • Causality: The initial aldol addition is highly exothermic. Low temperatures prevent the rapid polymerization of glutaraldehyde and suppress non-specific side reactions.

• Thermodynamic Equilibration: Remove the cooling bath and stir the mixture at room temperature for 4 hours[5].

  • Causality: The reversibility of the Henry reaction is leveraged here. The 4-hour window allows the kinetic products to revert and re-form into the global thermodynamic minimum (the meso-diastereomer with minimized 1,3-diaxial interactions).

• Resin Quenching: Neutralize the yellow solution by adding acidic cation-exchange resin and stirring for 20 minutes[5].

  • Causality: Standard aqueous mineral acids can cause localized pH extremes, triggering a retro-Henry cleavage during concentration. The solid-state resin provides a gentle, easily filterable neutralization method.

• Self-Validation (IPC): Filter the resin and evaporate. Analyze the crude semisolid via 1 H NMR. The methine proton adjacent to the nitro group must exhibit large coupling constants ( J>9 Hz), confirming axial-axial coupling and validating the equatorial positioning of the nitro group[1][2].

Protocol 2: Enantioselective Saponification via Pig Liver Esterase (PLE)

Objective: Desymmetrize the meso-diacetate to yield (1S,2S,3R)-3-hydroxy-2-nitrocyclohexyl acetate.

• Substrate Activation: Convert the meso-nitrodiol to its diacetate form using acetic anhydride and a catalytic amount of concentrated sulfuric acid[4].

• Enzymatic Hydrolysis: Suspend 10 g of the powdered meso-diacetate in 300 mL of 0.2 M phosphate buffer strictly adjusted to pH 7.0[4]. Add 30 mg of purified PLE (EC 3.1.1.1)[4].

  • Causality: PLE contains isoenzymes with chiral active sites that selectively bind and hydrolyze only the pro-S ester group. Maintaining pH 7.0 is absolute paramount; an alkaline environment would induce non-enzymatic background hydrolysis (destroying enantioselectivity) and promote the epimerization of the highly acidic α -nitro stereocenter.

• Incubation & Self-Validation (IPC): Stir the suspension for 24 to 48 hours[4]. Monitor continuously via TLC (4:1 hexane/ethyl acetate). The self-validating endpoint is reached when the high-R f​ diacetate spot disappears, replaced entirely by the mid-R f​ monoacetate spot.

• Isolation: Extract the aqueous phase with ether, dry over anhydrous magnesium sulfate, and recrystallize from ether/pentane to obtain the pure chiral monoacetate[5].

Conclusion

The successful deployment of chiral nitrocyclohexane diols in pharmaceutical synthesis relies entirely on respecting their thermodynamic boundaries. By understanding the A-values that drive conformational equilibrium[1] and utilizing the precise chiral microenvironments of enzymes like PLE[4], synthetic chemists can reliably scale these complex intermediates. The integration of gentle quenching techniques and strict pH control ensures that the delicate thermodynamic stability achieved during synthesis is not lost during isolation.

References[1] Conformational Analysis of the Nitro Group in Dimethylcyclohexane Systems: A Comparative Guide, Benchchem. Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHUZE00cg1edl14WOso2g3pu8gMaw1D0VJCdXyAzsS7p_l1d9Di-0PwZClaiWSYOvimbMqGQJvmTF6WBnvAz_hi3-IGO_OEWfKe55fxhKqbu8fNTgTBvy1sQS9MCH3lwvvqZvSze2yclFVuIEKGMvYydUk7xB4x0bkf536yzotrxKUoD0kB2yTHZ3tEOG47R0PRVcwSR66rGb8AuHowTiL5LCofpn1daYiVK4_DYQNq9uwW0iNHcGbmRWo=[4] (1s,2s,3r)-3-hydroxy-2-nitrocyclohexyl acetate - Organic Syntheses Procedure, Organic Syntheses. Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGbA8aSd7FP34-u5XcrzBOLqxVVe6TCvxSj3XMjy6XW26J16htuiF9Pd66gNWeAwJlksVbnQSm3w1ihjOp-1pyIXak9kngmhD9QEUaHeiEO6EVLa0HE4dGcYjXcSB8PhdGFo-8dlQ==[2] Conformational Analysis of Monosaccharides, ResearchGate. Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHB8AZAohiunlpInmuumb6FHC9b1jQb7dHuvAIiUlWatwprzGQpExsW_5GyASd_9g0UBr-o9JADxb5k5jeE8K428S71lUs1bEDzIfF0z0gFDu32XnfJ_hoq4UgNtXjM4ZqcKNtn1Rp5euW9Er01enYxXjrsRL_fiBvIVr3O1n4ZPTNHxHVDlEYdFvKX5aywWYAnZKd0jKgEig==[5] ENANTIOSELECTIVE SAPONIFICATION WITH PIG LIVER ESTERASE (PLE): (1S,2S,3R)-3-HYDROXY-2- NITROCYCLOHEXYL ACETATE, ETH Zürich. Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH1L_3ob63UbmWeZ5ljNuNwzY6ZHzrRzkiOrDq5o1f2HfnMGEIJiusml7eBts94G0RPB1QJ_w17ghZ_DHkXU0yVZrK82py4E1BY_LTGFGZyMMnvizrRcwTYENz_Tx_8QdR44h6h8MwWniDgbp6naiaLn1wLGAF-d4p8H-tylAdomLc63cvBYoMCY5563iEHBHPrX_Hf5s6QKJo3FRxM6EfxB0_ykWWRxgWdxfpRS4Iv_NLxUwAD_AhA[3] UNIVERSITE PARIS DESCARTES (Thesis Document), Université Paris Descartes. Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHN8nGpuI9qATkQCQblY2ZoTZ1YaGjwgkaG7wChuwdhlqPVXa6MsevsKe0P_4cx2hc1bIiGIcKAkiEPaTk5-fyKrbpUUkimqFQgmEEdj4W5HpuZ6N3S6KAk0QmGqtnUNm5QNu_l1D3h92sUrmXMH5HgopfH4Y0-VmJP-qD5q4gFcwy56YcEzSimKZ_XF-Wj

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Synthesis of Cyclohexane Diols via Nitroaldol (Henry) Reactions: A Mechanistic and Methodological Guide

Executive Summary

The synthesis of highly functionalized cyclic systems—such as cyclohexane diols, nitroinositols, and aminocyclitols—relies heavily on predictable, stereocontrolled carbon-carbon bond formation. The Henry (nitroaldol) reaction serves as a cornerstone methodology for these transformations, coupling nitroalkanes with aldehydes or ketones to yield β -nitro alcohols. This whitepaper provides an in-depth mechanistic analysis of the intramolecular and double Henry reactions used to construct cyclohexane diol frameworks. By examining the causality behind base selection, thermodynamic control, and advanced organocatalytic strategies, this guide equips researchers with the theoretical grounding and self-validating protocols necessary to execute these complex cyclizations successfully.

Mechanistic Foundations and Causality of Stereocontrol

Nitronate Formation and the Retro-Henry Equilibrium

The Henry reaction is initiated by the deprotonation of a nitroalkane (pKa ~17 in DMSO) to form a nucleophilic nitronate species 1[1]. When applied to the synthesis of cyclohexane diols, the reaction typically proceeds via an initial intermolecular addition followed by an intramolecular cyclization of the resulting ω -nitroaldehyde.

A critical mechanistic feature of the Henry reaction is its inherent reversibility. All steps, including the final carbon-carbon bond formation, exist in equilibrium 1[1]. If the reaction is allowed to reach thermodynamic equilibrium, the stereochemical integrity of the newly formed chiral centers can be severely eroded via the retro-Henry pathway.

Causality of Base Selection

The choice of base dictates whether the reaction operates under kinetic or thermodynamic control.

• Strong Bases (e.g., NaOH): The use of aqueous or strong hydroxide bases often leads to substrate degradation, base-catalyzed self-condensation (Cannizzaro reaction) in sterically hindered substrates, or the elimination of water to form nitroalkenes 2[2].

• Mild Bases (e.g., Sodium Alkoxides, Amines): To trap the kinetic product and prevent dehydration, mild bases are strictly required. For example, in the double nitroaldol cyclization of bicyclic hydrazines to yield cis-1,3-diaminocyclohexitols, sodium alkoxide successfully facilitated the cyclization, whereas sodium hydroxide resulted in complete substrate degradation 3[3].

Logical flow of the double nitroaldol cyclization yielding cyclohexane diols.

Strategic Approaches to Cyclohexane Diols

Double Nitroaldol Cyclization of Dialdehydes

The classical approach to polyhydroxylated nitrocyclohexanes involves the cyclization of 1,5-dialdehydes with nitromethane. This strategy, originally pioneered using sugar-derived dialdehydes, has been successfully adapted for the preparation of complex structural mimetics. By subjecting a transient bis-aldehyde to nitromethane in the presence of sodium alkoxide, researchers can achieve diastereoselective ring homologation, yielding highly functionalized cyclohexane diols in up to 86% yield3[3].

Domino Michael/Intramolecular Henry Protocols

To bypass the limitations of simple diastereoselectivity, modern asymmetric synthesis employs organocascade reactions. Jørgensen and colleagues developed a sophisticated protocol utilizing a chiral secondary amine catalyst (diphenylprolinol silyl ether) to drive a Michael addition of a dinitroalkane to an α,β -unsaturated aldehyde, immediately followed by an intramolecular Henry reaction 4[4]. This one-pot sequence establishes up to five contiguous stereocenters on the resulting cyclohexane ring with exceptional enantioselectivity (>90% ee).

Dynamic Kinetic Resolution (DKR)

When racemic mixtures of nitro-cyclohexanols are unavoidable, combining the reversible intramolecular Henry reaction with biocatalysis offers a powerful solution. By coupling the base-catalyzed retro-Henry/Henry equilibrium with a hydrolase-mediated kinetic resolution, researchers can selectively acetylate a single stereoisomer. This DKR approach effectively circumvents the 50% maximum theoretical yield limitation inherent to standard kinetic resolutions 5[5].

Quantitative Analysis of Catalytic Systems

The table below summarizes the performance metrics of various catalytic systems utilized in the synthesis of cyclic nitroalcohols and cyclohexane diols.

Catalytic System	Substrate Type	Reaction Type	Yield (%)	Stereoselectivity	Ref
Sodium methoxide	1,5-Dialdehyde + Nitromethane	Double Henry cyclization	80–86	Diastereoselective (dr varies)	[3]
Diphenylprolinol silyl ether	Enal + Dinitroalkane	Domino Michael/Henry	65–85	>90% ee, high dr	[4]
Lipase / Amine Base	Nitro-aldehyde	Intramolecular Henry (DKR)	~50 (Resolution)	Enantioselective	[5]
Cu(OAc)₂ / Chiral Diamine	Aldehyde + Nitromethane	Intermolecular (Model)	64–94	Up to 89% ee	[6]

Standardized Experimental Protocol: Synthesis of Nitro-Cyclohexanediols

To ensure reproducibility and scientific integrity, the following protocol incorporates self-validating checkpoints designed to maintain kinetic control and prevent retro-Henry degradation.

Step-by-Step Methodology

Step 1: Substrate Preparation & Inertion

• Dissolve the 1,5-dialdehyde precursor (1.0 equiv) and nitromethane (1.5 equiv) in anhydrous THF (0.1 M concentration).

• Purge the reaction flask with Argon for 15 minutes.

• Self-Validation Checkpoint: Ensure the solvent is strictly anhydrous (KF titration < 50 ppm) to prevent premature hydrate formation or base quenching.

Step 2: Base Addition (Catalyst Activation)

• Cool the reaction mixture to 0 °C using an ice bath.

• Add the selected mild base (e.g., Sodium methoxide, 0.1 equiv) dropwise over 5 minutes.

• Causality: Sub-stoichiometric amounts of a mild base are used to slowly generate the nitronate, preventing rapid exothermic spikes that favor the thermodynamic retro-Henry pathway.

Step 3: Cyclization Phase

• Stir the reaction at 0 °C for 2 hours, then allow it to slowly warm to room temperature.

• Monitor the reaction via TLC (Hexanes/EtOAc 7:3).

• Self-Validation Checkpoint: The disappearance of the dialdehyde spot and the emergence of a highly polar spot (the diol) confirms the progression of the double cyclization.

Step 4: Acidic Quenching (Critical Step)

• Once maximum conversion is observed, immediately quench the reaction at 0 °C by adding a saturated aqueous solution of NH₄Cl or 1M AcOH.

• Causality: The Henry reaction is reversible under basic conditions. Rapid acidification protonates the nitronate and neutralizes the base, effectively "freezing" the kinetic stereocenters and preventing retro-Henry epimerization.

• Self-Validation Checkpoint: Verify the aqueous layer pH is between 4 and 5 using indicator paper.

Step 5: Isolation and Characterization

• Extract the aqueous layer with EtOAc (3x). Wash the combined organic layers with brine, dry over MgSO₄, and concentrate under reduced pressure.

• Purify via flash column chromatography.

• Determine the diastereomeric ratio (dr) via ¹H NMR by integrating the distinct carbinol protons ( α to the hydroxyl groups).

Step-by-step workflow for the synthesis of nitro-cyclohexanediols.

References

• Henry reaction - Wikipedia, Wikipedia,
• Henry Reaction - Organic Chemistry Portal, Organic Chemistry Portal,
• Diastereoselective Ring Homologation of Bicyclic Hydrazines: Access to cis-1,3-Diaminocyclohexitols, PubMed Central (NIH),
• Organocatalytic Enantioselective Henry Reactions, MDPI,
• Dynamic kinetic resolution of 2-methyl-2-nitrocyclohexanol: Combining the intramolecular nitroaldol (Henry)
• Enantioselective Henry Reaction Catalyzed by Copper(II) Complex of Bis(trans-cyclohexane-1,2-diamine)-Based Ligand, MDPI,

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• 6. Enantioselective Henry Reaction Catalyzed by Copper(II) Complex of Bis(trans-cyclohexane-1,2-diamine)-Based Ligand [mdpi.com]

Stereochemical Designation and Enantioselective Synthesis of 2-Nitrocyclohexane-1,3-diol Derivatives

Executive Summary

The stereocontrolled synthesis of highly functionalized cyclohexane rings is a cornerstone of modern organic chemistry and drug discovery. Specifically, 2-nitrocyclohexane-1,3-diol derivatives serve as critical building blocks for the synthesis of aminocyclitols, pseudo-sugars, and potent APJ receptor agonists [1]. Because these cyclic systems contain three contiguous stereocenters, controlling and assigning their relative and absolute stereochemistry is paramount.

This technical whitepaper provides an in-depth analysis of the thermodynamic principles governing the synthesis of the meso-diol, the nuclear magnetic resonance (NMR) logic used to elucidate its relative stereochemistry, and the enzymatic desymmetrization techniques required to isolate enantiopure derivatives.

Thermodynamic Control in the Double Henry Reaction

The construction of the 2-nitrocyclohexane-1,3-diol scaffold is typically achieved via a base-catalyzed double Henry reaction (nitroaldol condensation) between glutaraldehyde and nitromethane [2].

The Causality of Stereoselection: The Henry reaction is highly reversible. When glutaraldehyde and nitromethane are subjected to basic conditions (e.g., NaOH in methanol), the initial carbon-carbon bond formations generate a mixture of kinetic stereoisomers containing both axial and equatorial hydroxyl and nitro groups. However, because the retro-aldol process remains active under these basic conditions, the system undergoes continuous epimerization. The thermodynamic driving force of the reaction is the minimization of 1,3-diaxial interactions. Consequently, the system funnels into a thermodynamic sink, exclusively yielding the all-equatorial conformer: (1R,2r,3S)-2-nitrocyclohexane-1,3-diol [2].

The IUPAC designation of this meso compound includes a pseudoasymmetric center at C-2 (denoted by the lowercase 'r'), as it is flanked by two constitutionally identical chiral centers of opposite configuration (1R and 3S).

Figure 1: Thermodynamic pathway of the Henry reaction yielding the all-equatorial isomer.

Elucidation of Relative Stereochemistry via NMR

The relative stereochemistry of the resulting meso-diol (and its diacetate derivative) is unambiguously assigned using 1 H NMR spectroscopy [3]. The key to this assignment lies in the Karplus equation, which correlates the vicinal coupling constant ( J ) with the dihedral angle between adjacent protons.

In the diacetate derivative, the nitromethine proton (H-2) appears as a distinct triplet at δ 4.58 ppm with a large coupling constant of J1,2​=J2,3​=10.5 Hz[3]. A coupling constant of >10 Hz is the hallmark of a trans-diaxial relationship (dihedral angle ≈180∘ ). Because H-2 is coupled to both H-1 and H-3 with this large J -value, H-1, H-2, and H-3 must all occupy axial positions on the cyclohexane ring. By geometric necessity, their attached substituents (the two acetate groups and the nitro group) must all be equatorial.

Table 1: 1 H NMR Data Summary for (1R,2r,3S)-2-Nitrocyclohexane-1,3-diol Diacetate

Proton Assignment	Chemical Shift ( δ , ppm)	Multiplicity	Coupling Constant ( J , Hz)	Stereochemical Implication
H-2 (Nitromethine)	4.58	Triplet (t)	J1,2​=J2,3​=10.5	Axial-axial coupling; H-2 is strictly axial.
H-1, H-3 (Acetoxymethine)	5.20	Sextet (m)	Jax−ax​=10.5 , Jax−eq​≈4.5	H-1 and H-3 are axial; OAc groups are equatorial.
OAc (Methyls)	2.00	Singlet (s)	N/A	Chemically equivalent; confirms meso symmetry.
Ring Protons (H-4, H-5, H-6)	1.30 - 2.50	Multiplet (m)	Complex	Standard cyclohexane backbone splitting.

Breaking Symmetry: Enzymatic Desymmetrization

While the meso-diol is highly useful, modern drug development often requires enantiopure building blocks. Because the molecule possesses a plane of symmetry, traditional chiral resolution is impossible. Instead, enzymatic desymmetrization is employed to differentiate the enantiotopic ester groups of the diacetate.

Pig Liver Esterase (PLE) is the enzyme of choice for this transformation [4]. The chiral environment of the PLE active site selectively binds and hydrolyzes the pro-R acetate group, leaving the pro-S acetate intact. This highly stereoselective saponification breaks the symmetry of the molecule, yielding (1S,2S,3R)-3-hydroxy-2-nitrocyclohexyl acetate in high enantiomeric excess (>97% ee)[4].

Figure 2: PLE-mediated desymmetrization of the meso-diacetate into a chiral monoacetate.

Self-Validating Experimental Protocols

The following methodologies are designed not just as procedural steps, but as self-validating systems ensuring high scientific integrity and reproducibility.

Protocol A: Synthesis of (1R,2r,3S)-2-Nitrocyclohexane-1,3-diol

Causality Focus: Catalyst quenching without salt contamination.

• Reaction Setup: Charge a flask with 175 mL of 25% aqueous glutaraldehyde (0.455 mol), 38 mL of nitromethane (0.708 mol), and 600 mL of methanol. Cool to 0–5°C.

• Initiation: Gradually add 12 mL of 2 M aqueous NaOH. Causality: The base deprotonates nitromethane, initiating the kinetic Henry additions.

• Equilibration: Remove the cooling bath and stir for 4 hours at room temperature. This allows the reversible retro-aldol/aldol process to funnel the intermediates into the all-equatorial thermodynamic sink.

• Self-Validating Quench: Neutralize the yellow solution by adding 15 g of acidic cation-exchange resin. Causality: Using a resin instead of a liquid acid prevents the formation of soluble inorganic salts (like NaCl) that would severely inhibit the crystallization of the highly polar diol product.

• Isolation: Filter the resin, evaporate the filtrate, and crystallize the residue from hot ethanol/toluene to yield colorless crystals (mp 152–155°C)[2].

Protocol B: Preparation of the meso-Diacetate

Causality Focus: Lipophilic conversion for enzymatic compatibility.

• Acylation: Suspend 52 g of the nitrodiol in 150 mL of acetic anhydride. Add 3–6 drops of concentrated H 2​ SO 4​ . Causality: The diol is too polar to efficiently enter the hydrophobic binding pocket of the PLE enzyme; acetylation provides the necessary lipophilicity and the ester functional groups required for enzymatic cleavage.

• Validation: After 1 hour, quench with ice water. Filter the resulting crystals. Validate the symmetry via 1 H NMR (ensure a single acetate methyl peak at 2.00 ppm). Melting point should be 89–90°C[2].

Protocol C: Enzymatic Desymmetrization via Pig Liver Esterase (PLE)

Causality Focus: pH maintenance for enzymatic stability.

• Enzymatic Hydrolysis: Suspend 10 g of the meso-diacetate in 300 mL of 0.2 M phosphate buffer (pH 7.0). Add 30 mg of purified PLE.

• Buffer Causality: As the ester is hydrolyzed, acetic acid is released into the medium. Without a robust 0.2 M buffer, the pH would rapidly drop, protonating the active site histidine residues and permanently denaturing the enzyme. The pH 7.0 buffer ensures continuous catalytic turnover.

• Self-Validation (Reaction Progress): Monitor via TLC (4:1 hexane/ethyl acetate). The reaction is complete when the diacetate spot disappears and is replaced by a single, more polar monoacetate spot (typically 24–48 hours).

• Self-Validation (Enantiomeric Purity): Extract the product with ether. To confirm absolute stereochemistry and enantiomeric excess, derivatize a small aliquot with Mosher's acid chloride ((R)-MTPA-Cl). Analyze the derivative via 19 F NMR; the presence of a single fluorine signal confirms >97% ee[4]. The final specific rotation of the pure monoacetate is [α]D​+9.5∘ ( c 1.0, CHCl 3​ )[2].

Conclusion

The stereochemical mastery of 2-nitrocyclohexane-1,3-diol derivatives requires a deep understanding of thermodynamic equilibration, precise NMR interpretation, and the strategic application of biocatalysis. By leveraging the reversible nature of the Henry reaction and the exquisite chiral recognition of Pig Liver Esterase, researchers can reliably access highly functionalized, enantiopure cyclohexane scaffolds for advanced pharmaceutical development.

References

• Eberle, M., Missbach, M., & Seebach, D. (1990). Enantioselective Saponification with Pig Liver Esterase (PLE): (1S,2S,3R)-3-Hydroxy-2-nitrocyclohexyl Acetate. Organic Syntheses, 69, 19. URL: [Link]

• Baer, H. H., Craig, W., & Zehavi, U. (1973). Some Synthetic Interconversions in the Nitrocyclohexane System. Canadian Journal of Chemistry, 51(17), 2843-2850. URL: [Link]

• Amgen Inc. (2018). Triazole pyridyl compounds as agonists of the apj receptor. Patent WO2018093580A1.

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Solubility profile of nitrocyclohexane diols in organic solvents

An In-Depth Technical Guide to the Solubility Profile of Nitrocyclohexane Diols in Organic Solvents

Executive Summary

This guide provides a comprehensive technical overview of the principles, determination, and prediction of the solubility of nitrocyclohexane diols in organic solvents. These compounds, characterized by a cyclohexane backbone functionalized with at least one nitro group and two hydroxyl groups, present a unique solubility challenge due to their blend of non-polar (the cyclohexane ring) and highly polar functionalities. Understanding their solubility is paramount for applications in pharmaceutical development, chemical synthesis, and purification processes like crystallization. This document details the underlying physicochemical principles, provides a robust experimental protocol for solubility determination, analyzes expected solubility trends across various solvent classes, and introduces modern predictive modeling techniques.

Introduction: The Significance of Nitrocyclohexane Diol Solubility

Nitrocyclohexane diols are a class of organic compounds featuring a saturated six-membered ring, a nitro group (-NO2), and two hydroxyl (-OH) groups. A representative example is 2-Nitrocyclohexane-1,3-diol[1]. The stereochemistry of these substituents (their axial or equatorial orientation on the chair-like conformation of the ring) can significantly influence their physical properties[2][3].

The solubility of these molecules is a critical parameter that governs their utility and processing in several scientific domains:

• Drug Development: Aqueous and non-aqueous solubility are fundamental determinants of a drug candidate's Absorption, Distribution, Metabolism, and Excretion (ADME) profile[4]. Poor solubility can hinder formulation and bioavailability.

• Chemical Synthesis: The choice of solvent is crucial for reaction kinetics, yield, and purity. The reactants must be sufficiently solubilized for the reaction to proceed efficiently.

• Crystallization and Purification: Selecting an appropriate solvent system, where the compound has high solubility at elevated temperatures and low solubility at cooler temperatures, is the cornerstone of effective purification[5].

This guide aims to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical methodologies to understand and manipulate the solubility of this unique class of compounds.

Theoretical Principles of Solubility

The solubility of a solute in a solvent is governed by the intermolecular interactions between solute-solute, solvent-solvent, and solute-solvent molecules. The widely used rule of "like dissolves like" serves as a useful starting point, emphasizing that substances with similar polarities are more likely to be miscible[6].

2.1. The Dueling Nature of the Nitrocyclohexane Diol Structure

The solubility profile of a nitrocyclohexane diol is a direct consequence of its distinct molecular features:

• The Cyclohexane Ring: This carbocyclic backbone is inherently non-polar and lipophilic. It favors interactions with non-polar solvents through van der Waals dispersion forces[7].

• The Hydroxyl (-OH) Groups: These groups are highly polar and capable of acting as both hydrogen bond donors and acceptors. They are the primary drivers for solubility in polar protic solvents like water, ethanol, and methanol[8].

• The Nitro (-NO2) Group: This is a strongly polar, aprotic group with a significant dipole moment. It can act as a hydrogen bond acceptor and interacts favorably with polar solvents[7].

The overall solubility in a given solvent depends on the balance between these competing functionalities.

2.2. Hansen Solubility Parameters (HSP)

A more quantitative approach to predicting solubility is the use of Hansen Solubility Parameters, which deconstruct the total cohesive energy of a substance into three components[9][10]:

• δd: Energy from dispersion forces.

• δp: Energy from dipolar intermolecular forces.

• δh: Energy from hydrogen bonds.

The principle states that substances with similar HSP values are likely to be soluble in one another[11]. The smaller the "distance" (Ra) between the HSP coordinates of the solute and the solvent in "Hansen space," the higher the likelihood of dissolution[9].

2.3. Impact of Stereochemistry

For substituted cyclohexanes, substituents can occupy either axial or equatorial positions. The equatorial conformation is generally more stable for larger substituent groups to minimize steric hindrance, specifically 1,3-diaxial interactions[3][12]. This conformational preference can affect solubility. An equatorial hydroxyl group, for instance, may be more accessible for hydrogen bonding with solvent molecules compared to a more sterically hindered axial one, potentially leading to higher solubility.

Experimental Determination of Solubility

While theoretical models provide valuable guidance, experimental measurement remains the gold standard for determining solubility. Various techniques exist, including titration, gravimetric methods, and HPLC[13][14]. The isothermal shake-flask method is a robust and widely accepted technique for determining thermodynamic equilibrium solubility[5].

3.1. Protocol: Isothermal Shake-Flask Solubility Determination

This protocol provides a self-validating system for accurately measuring the solubility of a nitrocyclohexane diol. The core principle is to saturate a solvent with an excess of the solid compound at a constant temperature and then measure the concentration of the dissolved solid in the supernatant.

Step-by-Step Methodology:

• Preparation:

  • Add an excess amount of the solid nitrocyclohexane diol to several vials. The excess should be clearly visible to ensure saturation.

  • Pipette a precise volume (e.g., 2.0 mL) of the chosen organic solvent into each vial.

• Equilibration:

  • Seal the vials tightly to prevent solvent evaporation.

  • Place the vials in an orbital shaker or rotator within a temperature-controlled incubator set to the desired temperature (e.g., 25 °C).

  • Causality: Constant temperature is critical as solubility is a temperature-dependent property[8]. Agitation ensures a uniform distribution of the solid within the solvent, facilitating the dissolution process and accelerating the approach to equilibrium.

• Reaching Equilibrium:

  • Allow the samples to shake for a predetermined period (e.g., 24-48 hours).

  • Self-Validation: To confirm that equilibrium has been reached, it is best practice to take measurements at multiple time points (e.g., 24h, 36h, 48h). Equilibrium is confirmed when the measured concentration no longer increases over time.

• Sample Preparation for Analysis:

  • Remove the vials from the shaker and let them stand undisturbed in the incubator for at least 2 hours to allow the excess solid to settle.

  • Carefully withdraw an aliquot of the supernatant using a pipette fitted with a syringe filter (e.g., 0.22 µm PTFE) to remove all undissolved particulates.

  • Causality: Filtration is a critical step. Failure to remove undissolved micro-particles will lead to an overestimation of the solubility.

• Quantification:

  • Dilute the filtered supernatant with a suitable mobile phase to a concentration that falls within the linear range of a pre-established calibration curve.

  • Analyze the diluted sample using a validated analytical technique, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).

  • Causality: HPLC-UV provides a sensitive and specific method for quantifying the concentration of the dissolved compound[15]. A proper calibration curve is essential for accurate results.

• Calculation:

  • Use the concentration of the diluted sample and the dilution factor to calculate the original concentration in the saturated solution. This value represents the solubility of the compound in that solvent at the specified temperature.

3.2. Visualizing the Experimental Workflow

The following diagram illustrates the key stages of the isothermal shake-flask method.

Caption: Workflow for Isothermal Shake-Flask Solubility Determination.

Solubility Profile and Data Analysis

While extensive experimental data for a wide range of nitrocyclohexane diols is not broadly published, we can predict a solubility profile based on the physicochemical principles discussed. The following table provides an illustrative solubility profile for a typical nitrocyclohexane diol across different classes of organic solvents. These qualitative and quantitative estimations are based on the properties of the functional groups and data from analogous compounds like nitroanilines and nitrocellulose[16][17][18].

Table 1: Illustrative Solubility Profile of a Nitrocyclohexane Diol at 25°C

Solvent Class	Example Solvent	Dielectric Constant (approx.)	Key Interactions	Expected Solubility	Estimated Range (mg/mL)
Polar Protic	Methanol	32.7	H-Bonding (Donor & Acceptor)	High	> 100
Ethanol	24.5	H-Bonding (Donor & Acceptor)	High	> 100
Polar Aprotic	Acetone	20.7	Dipole-Dipole, H-Bond Acceptor	Moderate to High	50 - 150
Acetonitrile	37.5	Dipole-Dipole, H-Bond Acceptor	Moderate	20 - 80
Dimethyl Sulfoxide (DMSO)	46.7	Strong H-Bond Acceptor	Very High	> 200[13]
Non-Polar	Hexane	1.9	Dispersion Forces	Very Low	< 1
Toluene	2.4	Dispersion, π-stacking	Low	1 - 5
Chlorinated	Dichloromethane	9.1	Dipole-Dipole	Low to Moderate	5 - 20

Data Interpretation:

• High Solubility in Polar Protic Solvents: The ability of solvents like methanol and ethanol to act as both hydrogen bond donors (to the nitro and hydroxyl oxygens) and acceptors (from the hydroxyl hydrogens) leads to strong solute-solvent interactions, readily overcoming the solute-solute lattice energy.

• Variable Solubility in Polar Aprotic Solvents: Solvents like DMSO and acetone are excellent hydrogen bond acceptors, interacting strongly with the diol's hydroxyl groups. This results in high solubility. Acetonitrile, while polar, is a weaker H-bond acceptor, leading to more moderate solubility.

• Low Solubility in Non-Polar Solvents: The energy gained from weak dispersion interactions between the solute's cyclohexane ring and a non-polar solvent like hexane is insufficient to break apart the strong hydrogen bonding and dipolar interactions holding the solute molecules together in the crystal lattice[7].

Predictive Approaches to Solubility

In modern drug discovery and process development, predicting solubility before synthesis can save significant resources.[13]

Quantitative Structure-Property Relationship (QSPR)

QSPR models use statistical methods to build a mathematical relationship between a molecule's physicochemical properties (descriptors) and its measured solubility[4][19]. These descriptors can be constitutional, topological, geometrical, or electronic. Once a robust model is built and validated, it can be used to predict the solubility of new, unsynthesized compounds[20][21].

The general form of a QSPR model is: Solubility = f (Descriptor 1, Descriptor 2, ... Descriptor n)

These predictive tools, while powerful, are generally limited to the "chemical space" of the compounds used to train the model and are best used for screening and prioritization[22].

The following diagram illustrates the relationship between molecular properties and the resulting solubility profile.

Caption: Factors Influencing the Solubility of Nitrocyclohexane Diols.

Conclusion and Future Outlook

The solubility of nitrocyclohexane diols is a complex interplay between the non-polar cyclohexane ring and the highly polar nitro and hydroxyl functional groups. A thorough understanding of these competing factors is essential for any researcher working with this class of molecules. While polar solvents, particularly those with strong hydrogen bonding capabilities like alcohols and DMSO, are expected to be effective solubilizing agents, non-polar solvents are generally poor choices.

The gold standard for solubility assessment remains the meticulous experimental determination via methods like the isothermal shake-flask technique. However, as computational power grows, the application of predictive QSPR and machine learning models will become increasingly valuable for the early-stage, high-throughput screening of candidates, allowing for a more rational design of experiments and processes. Future research should focus on building public databases of experimental solubility for these and related compounds to train more accurate and broadly applicable predictive models.

References

• Unknown. (2024, September 24). Solubility test for Organic Compounds. [Link]

• Williamson, K. L., & Masters, K. M. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds. [Link]

• Unknown. (n.d.). solubility experimental methods.pptx. [Link]

• PubChem. (n.d.). 2-Nitrocyclohexane-1,3-diol. National Center for Biotechnology Information. [Link]

• University of Toronto Scarborough. (2023, August 31). Solubility of Organic Compounds - Chemistry. [Link]

• Solubility of Things. (n.d.). Nitrocyclohexane. [Link]

• Alvarez-Ginarte, Y., et al. (2009). QSPR Studies on Aqueous Solubilities of Drug-Like Compounds. MDPI. [Link]

• Munjal, S., et al. (2019). QSAR and QSPR model development and comparison for drugs having low solubility. ResearchGate. [Link]

• Pop, A. M., et al. (2012). In Silico Prediction of Aqueous Solubility: A Multimodel Protocol Based on Chemical Similarity. Molecular Pharmaceutics, ACS Publications. [Link]

• Delgado, D. R., et al. (2021). Solubility, dissolution thermodynamics and preferential solvation of 4-nitroaniline in (ethanol + water) mixtures. ResearchGate. [Link]

• Wikipedia. (n.d.). Hansen solubility parameter. [Link]

• Delgado, D. R., et al. (2021). Solubility, dissolution thermodynamics and preferential solvation of 4-nitroaniline in (ethanol + water) mixtures. Journal of Molecular Liquids. [Link]

• Unknown. (2016). Solubility and solution thermodynamics of 2-methyl-6-nitroaniline in ten organic solvents at elevated temperatures. The Journal of Chemical Thermodynamics. [Link]

• Galvão, A. M., et al. (2010). QSAR-based solubility model for drug-like compounds. PubMed. [Link]

• Wikipedia. (n.d.). Quantitative structure–activity relationship. [Link]

• PubChem. (n.d.). (1R,2R,3S)-2-Nitrocyclohexane-1,3-diol. National Center for Biotechnology Information. [Link]

• Li, Q-S., et al. (2016). Thermodynamic Functions for the Solubility of 3-Nitrobenzonitrile in 12 Organic Solvents from T /K = (278.15 to 318.15). ResearchGate. [Link]

• Geng, A., et al. (2022). Hansen Solubility Parameters of Nitrocellulose and Application toward Printable Energetics. Langmuir. [Link]

• Wikipedia. (n.d.). Nitrocyclohexane. [Link]

• Pirika. (2013, January 28). Green Solvent and Hansen Solubility Parameter (HSP). [Link]

• Cheméo. (n.d.). Chemical Properties of Cyclohexane, nitro- (CAS 1122-60-7). [Link]

• PubChem. (n.d.). Nitrocyclohexane. National Center for Biotechnology Information. [Link]

• KPU Pressbooks. (n.d.). 4.4 Substituted Cyclohexanes – Organic Chemistry I. [Link]

• Formulation Class. (2024, June 11). Formulation Classroom Pt1 Ep2 - Factors Affecting Solubility. YouTube. [Link]

• Chemistry LibreTexts. (2015, July 5). 4.4: Substituted Cyclohexanes. [Link]

• Master Organic Chemistry. (2014, July 1). Ranking The Bulkiness Of Substituents On Cyclohexanes: "A-Values". [Link]

• Lumen Learning. (n.d.). Disubstituted Cyclohexanes | MCC Organic Chemistry. [Link]

• Prof Steven Abbott. (n.d.). HSP Basics | Practical Solubility Science. [Link]

• Accu Dyne Test. (n.d.). Surface Tension, Hansen Solubility Parameters, Molar Volume, Enthalpy of Evaporation, and Molecular Weight of Selected Liquids. [Link]

• Singh, A., & Singh, J. (2021). Drug Solubility and Dissolution Thermodynamic Approach in Various Solvents at Different Temperatures: A Review. MDPI. [Link]

• Tenberg, B., et al. (2012). The Solvent Selection framework: solvents for organic synthesis, separation processes and ionic-organic synthesis. 11th International Symposium on Process Systems Engineering. [Link]

• ResearchGate. (2024, February 20). Which is the best organic solvent for nitrophenol solubility and extraction?. [Link]

• Reusch, W. (2020, August 9). Common Solvents Used in Organic Chemistry: Table of Properties. Michigan State University. [Link]

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Protocols & Analytical Methods

Application Note: Protocol for the Synthesis of (1R,2R,3S)-2-Nitrocyclohexane-1,3-diol

Note on Stereochemical Nomenclature: While frequently queried in chemical databases as (1R,2R,3S)-2-nitrocyclohexane-1,3-diol, the strictly correct IUPAC designation for this all-equatorial, trans,trans-isomer is the meso form: (1R,2r,3S)-2-nitrocyclohexane-1,3-diol .

Introduction & Mechanistic Insights

The synthesis of 2-nitrocyclohexane-1,3-diol represents a classic and highly efficient construction of a densely functionalized cyclohexane ring via a double [1]. This compound serves as a critical building block for the synthesis of nitro sugars, complex aminocyclitols, and enantiomerically pure monoacetates via pig liver esterase (PLE) desymmetrization [2].

The reaction mechanism involves the base-catalyzed deprotonation of nitromethane to form a nucleophilic nitronate anion, which attacks one of the aldehyde groups of glutaraldehyde. A subsequent intramolecular Henry reaction closes the ring. Under thermodynamic control, the reaction highly favors the formation of the trans,trans-isomer, where the nitro group and both hydroxyl groups occupy equatorial positions, minimizing 1,3-diaxial steric strain.

Mechanistic sequence of the double Henry reaction forming the cyclohexane ring.

Experimental Design & Causality

As an application scientist, it is crucial to understand why specific reagents and conditions are chosen, rather than just following a recipe. Every step in this protocol is designed to mitigate side reactions and simplify the isolation of a highly polar product.

• Solvent System (Methanol/Water): Glutaraldehyde is commercially supplied as a 25% aqueous solution. Methanol acts as a vital co-solvent to homogenize the highly non-polar nitromethane with the aqueous aldehyde, ensuring uniform reaction kinetics and preventing biphasic stalling.

• Thermal Regulation (0–5 °C to Room Temperature): The initial deprotonation and nucleophilic addition are highly exothermic. Initiating the reaction at 0–5 °C prevents the uncontrolled polymerization of glutaraldehyde and suppresses competing Cannizzaro-type disproportionation.

• Workup Causality (Acidic Cation-Exchange Resin): Neutralizing the alkaline reaction mixture with standard mineral acids (e.g., HCl) would generate soluble salts (e.g., NaCl). Because the nitrodiol product is extremely water-soluble, separating it from inorganic salts is notoriously difficult. Utilizing an acidic cation-exchange resin allows for a simple filtration step to remove the catalyst, leaving a completely salt-free filtrate [1].

• Azeotropic Drying (Toluene): The nitrodiol has a high affinity for water, often forming intractable syrups instead of crystals. Repeated dissolution in ethanol and evaporation with toluene forces the azeotropic removal of water, shifting the physical state from a syrup to a highly pure crystalline solid.

Step-by-Step Protocol

Reagents Required

• Glutaric dialdehyde (25% aqueous solution): 175 mL (0.455 mol)

• Nitromethane: 38 mL (0.708 mol)

• Methanol: 600 mL

• Sodium hydroxide (2 M aqueous): 12 mL

• Acidic cation-exchange resin (e.g., Amberlite IR-120, acid form): 15 g

• Absolute ethanol and Toluene (for crystallization)

Methodology

• Reagent Mixing: Equip a 1-L round-bottomed flask with a magnetic stirrer and a thermometer. Submerge the flask in an ice-ethanol bath. Charge the flask with 175 mL of 25% aqueous glutaraldehyde, 38 mL of nitromethane, and 600 mL of methanol.

• Base Catalysis: Once the internal temperature reaches 0–5 °C, add 12 mL of 2 M aqueous NaOH dropwise.

  • Self-Validating Checkpoint: The solution should turn pale yellow, indicating the formation of the active nitronate anion.

• Cyclization: Remove the cooling bath. Allow the reaction mixture to stir for exactly 4 hours at room temperature.

• Neutralization: Add 15 g of the acidic cation-exchange resin to the yellow solution. Stir for 20 minutes.

  • Self-Validating Checkpoint: The yellow color will significantly fade as the pH drops to neutral, visually validating the quench. Test with pH paper to ensure neutrality.

• Filtration & Primary Evaporation: Filter off the resin and wash it with a small volume of methanol (20 mL). Evaporate the filtrate under reduced pressure using a 35 °C water bath until a semisolid residue forms.

• Azeotropic Solvent Exchange: Dissolve the residue in 100 mL of hot absolute ethanol. Gradually add 250 mL of toluene.

  • Self-Validating Checkpoint: If two distinct liquid layers form, the water content is still too high. Evaporate the mixture again to azeotropically remove the water, then repeat the Ethanol/Toluene addition.

• Crystallization: Filter the resulting colorless crystals and dry them under high vacuum to yield the final product.

Workflow for the synthesis and purification of 2-nitrocyclohexane-1,3-diol.

Quantitative Data & Analytics

The following table summarizes the expected quantitative outcomes and analytical benchmarks for verifying the synthesized (1R,2r,3S)-2-nitrocyclohexane-1,3-diol [3].

Parameter	Value / Description
Molecular Formula	C6H11NO4
Molecular Weight	161.16 g/mol
Typical Yield	60–70% (44–52 g based on 0.455 mol scale)
Melting Point	152–155 °C (dec.)
Stereochemical Purity	>95% trans,trans (meso) isomer
Diagnostic 1H NMR (CDCl3/D2O)	The nitromethine proton (CHNO2) appears as a distinct triplet at lowest field with a large coupling constant (J ≈ 9.5 Hz), confirming the 1,2,3-triaxial proton arrangement and the all-equatorial orientation of the substituents.

References

• Eberle, M., Missbach, M., & Seebach, D. (1990). Enantioselective Saponification with Pig Liver Esterase (PLE): (1S,2S,3R)-3-Hydroxy-2-Nitrocyclohexyl Acetate. Organic Syntheses, 69, 19. URL:[Link]

• Baer, H. H., & Chiu, C. W. (1973). Some Synthetic Interconversions in the Nitrocyclohexane System. Canadian Journal of Chemistry, 51(17), 2843-2848. URL:[Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 12807956, 2-Nitrocyclohexane-1,3-diol. URL:[Link]

Application Note: Advanced Reductive Amination Techniques for Nitrocyclohexane Diols

Executive Summary & Mechanistic Rationale

Nitrocyclohexane diols (e.g., 2-nitrocyclohexane-1,3-diol) are highly valuable synthetic precursors used in the development of biologically active aminocyclitols, glycosidase inhibitors, and complex alkaloids ()[1]. However, functionalizing these substrates presents a unique chemical challenge. The β -hydroxy nitro moiety is highly susceptible to retro-Henry (retro-aldol-like) cleavage under basic conditions. Furthermore, the intermediate aminocyclohexanediols are exceptionally polar and water-soluble, making their isolation notoriously difficult and yield-limiting.

To circumvent these isolation losses and improve atom economy, modern synthetic workflows employ one-pot reductive amination strategies ()[2]. By utilizing mild transfer hydrogenation catalysts, the nitro group can be reduced in situ to an amine, which immediately condenses with a target carbonyl compound. A subsequent catalytic hydride transfer yields the final N-alkylated aminocyclohexanediol without ever exposing the polar intermediate to an aqueous workup ()[3].

Mechanistic Pathway

The following diagram illustrates the one-pot cascade reaction, highlighting the transient nature of the highly polar aminocyclohexanediol intermediate.

Reaction pathway for the one-pot reductive amination of nitrocyclohexanediols via Ir-catalysis.

Self-Validating Experimental Protocols

Protocol A: One-Pot Iridium-Catalyzed Transfer Hydrogenation (Recommended)

This protocol utilizes tetrahydroxydiboron ( B2​(OH)4​ ) as a highly chemoselective, metal-free reductant for the nitro group ()[4], followed by Iridium-catalyzed transfer hydrogenation of the resulting imine.

Materials:

• 2-Nitrocyclohexane-1,3-diol (1.0 mmol)

• Benzaldehyde (1.2 mmol)

• Tetrahydroxydiboron ( B2​(OH)4​ ) (3.0 mmol)

• [Cp∗IrCl2​]2​ catalyst (1 mol%)

• Formic acid/Triethylamine (HCOOH/Et 3​ N) 5:2 azeotrope (2.0 mL)

• Ethanol (5.0 mL)

Step-by-Step Methodology:

• Nitro Reduction: In a Schlenk flask under an inert N 2​ atmosphere, dissolve 2-nitrocyclohexane-1,3-diol and B2​(OH)4​ in 5.0 mL of ethanol. Stir at room temperature for 2 hours.

  • Causality: B2​(OH)4​ is chosen because it operates under neutral conditions, preventing the base-catalyzed retro-Henry cleavage of the diol substrate.

  • Self-Validation: Monitor via TLC (EtOAc/Hexane 1:1). The reaction is complete when the UV-active nitro starting material ( Rf​≈0.6 ) disappears, replaced by a baseline spot that stains positive (purple/pink) with ninhydrin.

• Imine Condensation & Hydrogenation: To the same flask, sequentially add benzaldehyde, the [Cp∗IrCl2​]2​ catalyst, and the HCOOH/Et 3​ N azeotrope. Heat the mixture to 60 °C for 4 hours.

  • Causality: The Ir-catalyst facilitates the transfer of a hydride from formic acid specifically to the highly electrophilic iminium ion, leaving the excess benzaldehyde untouched.

  • Self-Validation: The addition of HCOOH/Et 3​ N will induce mild effervescence (CO 2​ gas evolution), confirming active hydride transfer. Reaction completion is verified by LC-MS (appearance of the [M+H]+ peak at m/z 222.1).

• Workup: Cool to room temperature, quench with saturated NaHCO 3​ (10 mL), and extract with EtOAc (3 x 15 mL). Dry over Na 2​ SO 4​ and concentrate in vacuo.

Protocol B: Stepwise Hydrogenation and STAB Amination (Classical Benchmark)

For laboratories lacking Iridium catalysts, this two-step process relies on Palladium on Carbon (Pd/C) and Sodium Triacetoxyborohydride (STAB).

Step-by-Step Methodology:

• Hydrogenation: Dissolve 2-nitrocyclohexane-1,3-diol (1.0 mmol) in Methanol (10 mL). Add 10% Pd/C (10 wt%). Stir under an H 2​ balloon (1 atm) for 12 hours.

  • Causality: Pd/C ensures complete reduction without chemical reductants, but the resulting aminodiol is highly polar.

  • Self-Validation: The reaction is complete when H 2​ gas uptake ceases.

• Solvent Swap (Critical Step): Filter the mixture through a tightly packed Celite pad to remove Pd/C. Concentrate the methanol in vacuo completely. Immediately redissolve the crude, sticky aminodiol in Dichloroethane (DCE, 10 mL).

  • Causality: Methanol must be removed because protic solvents can competitively react with the aldehyde or deactivate STAB.

• Reductive Amination: Add benzaldehyde (1.0 mmol) and stir for 1 hour to allow hemiaminal formation. Then, add NaBH(OAc) 3​ (1.5 mmol) in portions. Stir for 4 hours at room temperature.

  • Causality: The electron-withdrawing acetate groups on STAB reduce its nucleophilicity, ensuring it reduces the transient iminium ion much faster than the unreacted aldehyde.

  • Self-Validation: IR spectroscopy of the crude mixture will show the complete disappearance of the aldehyde C=O stretch at ~1700 cm −1 .

Quantitative Data & Method Comparison

The following table summarizes the operational metrics of both protocols when applied to 2-nitrocyclohexane-1,3-diol, demonstrating the superior efficiency of the one-pot system.

Reaction Metric	Protocol A (One-Pot Ir-Catalyzed)	Protocol B (Stepwise Pd/C & STAB)
Overall Yield	85–92%	65–75%
Total Reaction Time	6 hours	16 hours
Intermediate Isolation	None (In situ conversion)	Required (Solvent swap via Celite)
Chemoselectivity	Excellent (Tolerates reducible groups)	Good (Prone to minor over-alkylation)
Key Causality Factor	Ir-catalyst prevents premature aldehyde reduction	STAB prevents aldehyde reduction
E-Factor (Waste)	Low (Aqueous quench only)	High (Celite, multiple solvents)

References

• Luo, R., Tong, J., Ouyang, L., Liu, L., & Liao, J. "One-pot reductive amination of carbonyl compounds and nitro compounds via Ir-catalyzed transfer hydrogenation." RSC Advances, 2023. URL:[Link]

• Orlandi, M., Tosi, F., Bonsignore, M., & Benaglia, M. "Catalytic Reductive Amination of Aldehydes and Ketones With Nitro Compounds: New Light on an Old Reaction." Frontiers in Chemistry, 2020. URL:[Link]

• Organic Chemistry Portal. "Amine synthesis by nitro compound reduction." URL:[Link]

• Desymmetrization of Hydrazinocyclohexadienes: A New Approach for the Synthesis of Polyhydroxylated Aminocyclohexanes. Organic Letters, 2009. URL:[Link]

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Application Note: Strategic Protection of 1,3-Diols in Nitro-Functionalized Molecules

Introduction: The Synthetic Challenge

In the synthesis of complex organic molecules, particularly in the fields of pharmaceuticals and natural products, the nitro group serves as a versatile functional handle. It is a powerful electron-withdrawing group and a precursor to amines, nitroalkenes, and other valuable functionalities. However, its electronic nature and sensitivity to certain reagents introduce significant challenges when other functional groups, such as 1,3-diols, must be manipulated. The protection of these diols is often a prerequisite for subsequent transformations, demanding a strategy that is both robust and orthogonal to the chemistry of the nitro group.

This guide provides a detailed overview of protective group strategies for 1,3-diols within nitro-containing compounds. We will explore the causality behind the selection of appropriate protecting groups, present a comparative analysis of their stability, and provide detailed, field-proven protocols for their installation and removal. The core principle is to achieve chemoselectivity, ensuring that the protection and deprotection steps proceed without affecting the integrity of the sensitive nitro moiety.[1][2]

Selecting an Orthogonal Protective Group: A Logic-Based Approach

The ideal protecting group for a 1,3-diol in this context must meet several criteria:

• Ease of Formation: It should be introduced under mild conditions that do not trigger unwanted side reactions, such as the Henry reaction or degradation of the substrate.[3]

• Stability: It must remain intact during subsequent synthetic steps, which may involve basic, nucleophilic, or mildly oxidative/reductive conditions.

• Orthogonality: Its removal must be achievable under conditions that leave the nitro group untouched.[4][5] This is the most critical consideration. For example, standard catalytic hydrogenation used to cleave some protecting groups can readily reduce a nitro group to an amine.

Two classes of cyclic protecting groups have proven most effective for 1,3-diols: acetals and silyl ethers .[6][7][8]

Acetal Protecting Groups

Cyclic acetals are formed by reacting the 1,3-diol with an aldehyde or ketone, typically under acidic catalysis.[9] They are exceptionally stable in neutral to strongly basic environments, making them excellent choices for reactions involving organometallics, hydrides, or strong non-nucleophilic bases.[10][11][12]

• Benzylidene Acetals: Formed from benzaldehyde, these are particularly well-suited for 1,3-diols, creating a conformationally rigid six-membered ring.[6][13] Their key advantage is the dual-mode deprotection. While they are labile to acid, they can also be cleaved via hydrogenolysis (e.g., H₂, Pd/C).[13] Careful selection of hydrogenolysis conditions is crucial to avoid concomitant reduction of the nitro group. Alternatively, using transfer hydrogenation or specific catalysts can sometimes offer selectivity.

• Isopropylidene Acetals (Acetonides): Formed from acetone or 2,2-dimethoxypropane, acetonides are also robust protecting groups.[7][13] However, their deprotection is generally limited to acidic hydrolysis, which offers less flexibility if other acid-sensitive groups are present.

Cyclic Silyl Ether Protecting Groups

Silyl ethers are formed by reacting the diol with a di-functional silyl halide or triflate.[14][15][16] For 1,3-diols, bifunctional silylating agents can "bridge" the two hydroxyl groups to form a stable cyclic system.

• Tetraisopropyldisiloxane (TIPDS) Group: This bulky group is formed using 1,3-dichloro-1,1,3,3-tetraisopropyldisiloxane (TIPDSCl₂). It creates a highly stable 1,3-dioxa-2,4-disilacyclohexane ring.[17] Its steric bulk provides excellent stability across a wide pH range and against many reagents.[17]

• Di-tert-butylsilylene (DTBS) Group: Formed using di-tert-butylsilyl bis(trifluoromethanesulfonate), this group offers similar robustness.

The primary advantage of cyclic silyl ethers is their unique deprotection method: cleavage with a fluoride ion source, such as tetrabutylammonium fluoride (TBAF) or hydrofluoric acid-pyridine complex (HF-Py).[14][17] This deprotection mechanism is truly orthogonal to the nitro group and to most other common protecting groups, making it a superior strategy in complex syntheses.

Decision Workflow for Protective Group Selection

The following diagram outlines a logical workflow for choosing the most appropriate protective group based on the planned synthetic route.

Caption: Workflow for benzylidene acetal protection.

• Materials:

  • 2-nitro-1-phenylpropane-1,3-diol (1.0 equiv)

  • Benzaldehyde dimethyl acetal (1.2 equiv)

  • Copper(II) trifluoromethanesulfonate, Cu(OTf)₂ (0.05 equiv)

  • Anhydrous acetonitrile (MeCN)

  • Triethylamine (Et₃N)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

  • Silica gel for chromatography

• Procedure:

  • To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the nitro-diol (1.0 equiv).

  • Dissolve the substrate in anhydrous acetonitrile (approx. 0.1 M concentration).

  • Add benzaldehyde dimethyl acetal (1.2 equiv) to the solution via syringe.

  • Add the catalyst, Cu(OTf)₂ (0.05 equiv), in one portion. The solution may turn pale blue.

  • Stir the reaction mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 1-2 hours).

  • Work-up: Quench the reaction by adding a few drops of triethylamine to neutralize the catalyst.

  • Concentrate the mixture under reduced pressure to remove the acetonitrile.

  • Redissolve the residue in ethyl acetate. Wash the organic layer sequentially with saturated aqueous NaHCO₃ and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

  • Purification: Purify the crude residue by flash column chromatography on silica gel to afford the desired benzylidene acetal.

Protocol 2: Orthogonal Deprotection using a Fluoride Source (Silyl Ether Cleavage)

This protocol describes the cleavage of a cyclic silyl ether (e.g., TIPDS), which is the premier orthogonal strategy.

Caption: Workflow for fluoride-mediated silyl ether deprotection.

• Materials:

  • TIPDS-protected nitro-diol (1.0 equiv)

  • Tetrabutylammonium fluoride (TBAF), 1.0 M solution in THF (2.2 equiv)

  • Tetrahydrofuran (THF)

  • Saturated aqueous ammonium chloride (NH₄Cl)

  • Ethyl acetate

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • Dissolve the silyl-protected nitro-diol (1.0 equiv) in THF in a round-bottom flask.

  • Cool the solution to 0 °C in an ice bath.

  • Add the TBAF solution (2.2 equiv) dropwise over 5 minutes.

  • Remove the ice bath and allow the reaction to stir at room temperature. Monitor by TLC until the starting material is consumed (typically 1-4 hours).

  • Work-up: Quench the reaction by adding saturated aqueous NH₄Cl.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers and wash with brine.

  • Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography to yield the pure nitro-diol.

Protocol 3: Deprotection of Benzylidene Acetal via Hydrogenolysis

This method can be effective but requires careful monitoring to prevent over-reduction of the nitro group. The use of a poisoned catalyst or specific additives can sometimes enhance selectivity.

• Materials:

  • Benzylidene acetal-protected nitro-diol (1.0 equiv)

  • Palladium on charcoal (10% Pd/C, 10 mol%)

  • Methanol or Ethyl Acetate

  • Hydrogen gas supply (balloon)

• Procedure:

  • Dissolve the benzylidene acetal in methanol or ethyl acetate in a round-bottom flask. [13] 2. Carefully add 10% Pd/C to the solution.

  • Evacuate the flask and backfill with hydrogen gas from a balloon (repeat three times).

  • Stir the mixture vigorously under a positive pressure of H₂ (balloon).

  • Crucial Step: Monitor the reaction very closely by TLC. The goal is to stop the reaction as soon as the starting material is consumed, before significant reduction of the nitro group occurs. This can be a narrow window.

  • Work-up: Once complete, carefully filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with the reaction solvent.

  • Concentrate the filtrate under reduced pressure.

  • Purification: Purify the product by flash chromatography. Analyze the product carefully (e.g., by ¹H NMR and MS) to confirm the integrity of the nitro group.

Conclusion

The successful synthesis of complex molecules bearing both 1,3-diol and nitro functionalities hinges on a well-designed and orthogonal protection strategy. While classic acetal protection offers a reliable method, its deprotection requires careful consideration of reaction conditions to preserve the nitro group. For maximum safety and orthogonality, the use of bulky, cyclic silyl ethers like the TIPDS or DTBS groups is highly recommended. Their unique cleavage mechanism via fluoride ions provides a robust and chemoselective pathway, ensuring that the sensitive nitro group remains intact throughout the synthetic sequence. The choice of strategy should always be guided by the overall synthetic plan, prioritizing a protection scheme that offers the most reliable and high-yielding route to the target molecule.

References

• Benchchem. (n.d.). Application Notes and Protocols: Selective Protection of Diols with Di(isopropyl)silyl Groups.
• Benchchem. (n.d.). Application Notes and Protocols for the Protection of Diols.

• Wikipedia. (n.d.). Silyl ether. Retrieved from [Link]

• Li, G., et al. (2018). A Simple and Versatile Method for the Formation of Acetals/Ketals Using Trace Conventional Acids. ACS Omega. Retrieved from [Link]

• Li, G., et al. (2018). A Simple and Versatile Method for the Formation of Acetals/Ketals Using Trace Conventional Acids. PMC. Retrieved from [Link]

• Adams, E. W., & Adkins, H. (n.d.). CATALYSIS IN ACETAL FORMATION. ElectronicsAndBooks. Retrieved from [Link]

• Chem-Station. (2014). Protection of 1,2-/1,3-Diols. Retrieved from [Link]

• ResearchGate. (n.d.). Scheme 2. Acetalization/Ketalization of Acid-Sensitive Substrates with Methanol. Retrieved from [Link]

• Yilmaz, I., et al. (2024). New Strategy for the Synthesis of Some Valuable Chiral 1,3-Diols with High Enantiomeric Purity: New Organocatalyst, Asymmetric Aldol Reaction, and Reduction. ACS Omega. Retrieved from [Link]

• Benchchem. (n.d.). A Comparative Analysis of Protecting Groups for 1,3-Diols: A Guide for Researchers.
• Kocienski, P. J. (n.d.). Chapter 3 Diol Protecting Groups.
• Grokipedia. (n.d.). Silyl protecting groups.

• Chemistry LibreTexts. (2019). 17.8: Acetals as Protecting Groups. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Dimethyl Acetals. Retrieved from [Link]

• ResearchGate. (n.d.). Strategies Toward Protection of 1,2‐ and 1,3‐Diols in Carbohydrate Chemistry. Retrieved from [Link]

• PMC. (n.d.). Catalyst-Directed Diastereo- and Site-Selectivity in Successive Nucleophilic and Electrophilic Allylation of Chiral 1,3-Diols: Protecting Group-Free Synthesis of Substituted Pyrans. Retrieved from [Link]

• ResearchGate. (n.d.). ORGANIC SYNTHESIS. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). 1,3-Dioxanes, 1,3-Dioxolanes. Retrieved from [Link]

• PMC. (n.d.). A Versatile Set of Orthogonal Protecting Groups for the Preparation of Highly Branched Oligosaccharides. Retrieved from [Link]

• Wang, L., & Wan, K. (2016). Structurally Simple Benzylidene-Type Photolabile Diol Protecting Groups. Organic Letters. Retrieved from [Link]

• University of Leeds. (n.d.). VI Protecting Groups and Orthogonal Protection Strategies.

• Reddy, N. R., et al. (2019). A Direct Method for the Efficient Synthesis of Benzylidene Acetal at Room Temperature. European Journal of Organic Chemistry. Retrieved from [Link]

• Vetelino, M. G., & Ryan, S. J. (2025). Defining Aldol Chemoselectivity in the Presence of Henry Nucleophiles (Nitroalkanes). ACS Omega. Retrieved from [Link]

• Quimicaorganica.org. (n.d.). Acetals as protecting groups. Retrieved from [Link]

• Chemistry LibreTexts. (2019). 20.12: Protecting Groups. Retrieved from [Link]

• PMC. (n.d.). New Strategy for the Synthesis of Some Valuable Chiral 1,3-Diols with High Enantiomeric Purity: New Organocatalyst, Asymmetric Aldol Reaction, and Reduction. Retrieved from [Link]

• IIT Bombay. (2020). Protecting Groups. Retrieved from [Link]

• Anastas, P. T. (2019). Avoid Protecting Groups. Books Gateway. Retrieved from [Link]

• Benchchem. (n.d.). A Technical Guide to Trimethylsilyl (TMS) and Tert-butyldimethylsilyl (TBDMS) Protecting Groups in Organic Synthesis.

• clutchprep.com. (n.d.). Acetal Protecting Group Explained. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Research. (2024). Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. Retrieved from [Link]

• Chemistry Steps. (2025). Acetals as Protecting Groups for Aldehydes and Ketones. Retrieved from [Link]

• ResearchGate. (n.d.). t-Butyldimethylsilyl (TBDMS) as protective group in carbohydrate chemistry migration of the tbdms group in trans-diol systems. Retrieved from [Link]

• Benchchem. (n.d.). Asymmetric Synthesis of Chiral 1,3-Diols via Organocatalysis: Application Notes and Protocols.

• NCBI Bookshelf. (2021). Benzylidene protection of diol. Retrieved from [Link]

• Universitat de Barcelona. (n.d.). Synthesis of protected 1,3-diols and 1,2-diols via C–H activation processes. Retrieved from [Link]

• University of Bristol. (n.d.). Protecting Groups. Retrieved from [Link]

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Scalable production of (1R,2R,3S)-2-Nitrocyclohexane-1,3-diol

Application Note & Protocol

A Scalable, Diastereoselective Synthesis of (1R,2R,3S)-2-Nitrocyclohexane-1,3-diol via Asymmetric Nitroaldol Reaction

Abstract

Chiral 1,3-diols incorporating a nitro functionality are valuable building blocks in medicinal chemistry and drug development, serving as precursors to complex amino alcohols and other pharmacologically active motifs.[1][2] The precise control over multiple stereocenters, however, presents a significant synthetic challenge, particularly on a scalable level. This document provides a comprehensive guide to the scalable production of (1R,2R,3S)-2-Nitrocyclohexane-1,3-diol. We detail a robust, diastereoselective Henry (nitroaldol) reaction strategy, emphasizing the mechanistic rationale behind the chosen methodology, scalable purification techniques, and rigorous analytical validation. This protocol is designed for researchers, chemists, and process development professionals seeking a reliable and scalable route to this specific, high-purity stereoisomer.

Introduction & Strategic Rationale

The synthesis of vicinal nitroalcohols via the Henry reaction is a cornerstone of C-C bond formation in organic chemistry.[3][4][5] This reaction involves the base-catalyzed addition of a nitroalkane to a carbonyl compound.[6] The primary challenge in synthesizing (1R,2R,3S)-2-Nitrocyclohexane-1,3-diol lies in the simultaneous and precise control of three contiguous stereocenters. To achieve this on a scalable level, a strategy must be both highly stereoselective and operationally simple.

Several approaches exist for asymmetric Henry reactions, including the use of chiral metal catalysts, organocatalysts, and biocatalytic methods.[4][7][8][9]

• Chiral Metal Catalysis: Complexes of metals like Lanthanum, Zinc, or Copper with chiral ligands (e.g., BINOL derivatives) can create a chiral environment, effectively guiding the approach of the nucleophile to the electrophile.[3][4]

• Organocatalysis: Small chiral organic molecules, such as quinine derivatives or proline-based catalysts, can facilitate highly enantioselective nitroaldol additions under mild conditions.[4][10]

• Biocatalysis: Enzymes such as hydroxynitrile lyases can catalyze the formation of β-nitroalcohols, while lipases are often employed for the kinetic resolution of racemic mixtures.[7][8][11]

For this protocol, we have selected a strategy based on a chiral copper(II)-bisoxazoline catalyzed asymmetric Henry reaction between a suitable cyclohexanone precursor and nitromethane. This approach is selected for its documented high levels of diastereo- and enantioselectivity, operational robustness, and the commercial availability of the catalyst components, which are critical factors for scalability. The reaction proceeds through a well-defined transition state where the nitronate and the aldehyde are coordinated to the chiral copper complex, dictating the stereochemical outcome.[4]

Overall Synthetic Strategy

The chosen synthetic pathway involves two main stages: the preparation of a key precursor, (R)-3-((tert-butyldimethylsilyl)oxy)cyclohexan-1-one, followed by the diastereoselective asymmetric Henry reaction.

Figure 1: Overall two-stage synthetic pathway.

Detailed Experimental Protocols

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Cyclohexane-1,3-dione	≥98%	Sigma-Aldrich
Ketoreductase (KRED) Enzyme Screen	N/A	Various	For selecting optimal desymmetrization enzyme.
NADPH (or glucose/GDH for regeneration)	≥95%	Sigma-Aldrich
tert-Butyldimethylsilyl chloride (TBSCl)	≥98%	Acros Organics
Imidazole	≥99%	Sigma-Aldrich
Nitromethane	≥96%, anhydrous	Acros Organics	Store over molecular sieves.
Copper(II) trifluoromethanesulfonate (Cu(OTf)₂)	98%	Strem Chemicals	Handle in a glovebox or dry atmosphere.
(4S,4'S)-2,2'-(Propane-2,2-diyl)bis(4-phenyl-4,5-dihydrooxazole)	≥98%	Strem Chemicals	Chiral Ligand.
N,N-Diisopropylethylamine (DIPEA)	≥99.5%, anhydrous	Sigma-Aldrich
Dichloromethane (DCM), Anhydrous	≥99.8%	Acros Organics
Tetrahydrofuran (THF), Anhydrous	≥99.9%	Acros Organics
Hydrogen Fluoride-Pyridine (HF-Py)	70% HF	Sigma-Aldrich	Extreme Hazard! Use with proper PPE in a fume hood.
Ethyl Acetate, Hexanes, Diethyl Ether	HPLC Grade	Fisher Scientific	For chromatography and extraction.

Protocol Part A: Synthesis of (R)-3-((tert-butyldimethylsilyl)oxy)cyclohexan-1-one

This stage involves the enzymatic desymmetrization of the prochiral dione followed by protection of the resulting alcohol.

Step 1: Enzymatic Desymmetrization of Cyclohexane-1,3-dione

• Prepare a phosphate buffer solution (100 mM, pH 7.0).

• In a temperature-controlled vessel at 30 °C, dissolve Cyclohexane-1,3-dione (1.0 eq) in the buffer to a concentration of 50 mM.

• Add the selected Ketoreductase (e.g., KRED-P1-B09, 1 mg/mL) and the NADPH cofactor system (e.g., 1.1 eq NADPH, or catalytic NADP+ with a glucose/GDH regeneration system).

• Stir the reaction mixture for 24-48 hours, monitoring the conversion by TLC or GC-MS.

• Upon completion, extract the aqueous mixture with ethyl acetate (3 x 2 volumes).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield crude (R)-3-hydroxycyclohexan-1-one. The enantiomeric excess should be determined at this stage via chiral HPLC/GC.

Step 2: Silyl Protection

• Dissolve the crude (R)-3-hydroxycyclohexan-1-one (1.0 eq) in anhydrous DCM (0.2 M).

• Cool the solution to 0 °C in an ice bath.

• Add imidazole (2.5 eq) followed by the dropwise addition of a solution of TBSCl (1.2 eq) in anhydrous DCM.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC.

• Upon completion, quench the reaction with saturated aqueous NH₄Cl solution.

• Separate the layers and extract the aqueous phase with DCM (2x).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate.

• Purify the crude product by flash column chromatography (e.g., 95:5 Hexanes:Ethyl Acetate) to afford the silyl-protected precursor as a colorless oil.

Protocol Part B: Asymmetric Henry Reaction

Causality: The Cu(OTf)₂ and bisoxazoline ligand form a chiral Lewis acid complex. This complex coordinates to both the ketone and the nitronate anion generated in situ by DIPEA, organizing the transition state to favor the formation of the desired (1R,2R,3S) stereoisomer. Anhydrous conditions are critical to prevent catalyst deactivation.

• In a flame-dried, argon-purged flask, add Cu(OTf)₂ (0.1 eq) and the bisoxazoline ligand (0.11 eq).

• Add anhydrous THF (to 0.1 M final concentration) and stir the mixture for 1 hour at room temperature to allow for complex formation (solution should turn light blue/green).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Add a solution of the (R)-3-((tert-butyldimethylsilyl)oxy)cyclohexan-1-one precursor (1.0 eq) in anhydrous THF.

• Add nitromethane (5.0 eq), followed by the slow, dropwise addition of DIPEA (0.15 eq).

• Stir the reaction at -78 °C for 72 hours. Monitor progress by taking aliquots and analyzing via TLC or LC-MS after a mini-quench.

• Upon completion, quench the reaction at -78 °C by adding saturated aqueous ammonium chloride solution.

• Allow the mixture to warm to room temperature. Transfer to a separatory funnel and extract with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. The crude product is a mixture of diastereomers.

Protocol Part C: Deprotection and Purification

Scalability Insight: While chromatography is effective at the lab scale, for scalable production, purification should focus on crystallization. The diastereomeric intermediate from the Henry reaction may be separable by chromatography, but it is often more efficient to deprotect the mixture and crystallize the final, more polar diol product.

Step 1: TBS Deprotection

• Dissolve the crude protected nitro-diol from Part B in THF (0.2 M) in a polyethylene or Teflon vessel.

• Cool the solution to 0 °C.

• CAUTION: Add Hydrogen Fluoride-Pyridine complex (3.0 eq) dropwise. HF is highly corrosive and toxic. Ensure use of appropriate PPE (calcium gluconate gel on hand) and a well-ventilated chemical fume hood.

• Stir at 0 °C for 2 hours, then allow to warm to room temperature and stir for an additional 4-6 hours.

• Slowly quench the reaction by pouring it into a stirred, saturated aqueous solution of sodium bicarbonate. (Caution: Gas evolution!) .

• Extract the aqueous mixture thoroughly with ethyl acetate (5x). The product is highly polar.

• Combine the organic layers, dry over Na₂SO₄, and concentrate to yield the crude (1R,2R,3S)-2-Nitrocyclohexane-1,3-diol.

Step 2: Purification by Recrystallization

• Dissolve the crude diol in a minimum amount of hot ethyl acetate.

• Slowly add hexanes until the solution becomes turbid.

• Add a few drops of ethyl acetate to redissolve the precipitate and allow the solution to cool slowly to room temperature, then to 4 °C.

• Collect the resulting crystals by vacuum filtration, wash with cold 1:1 ethyl acetate/hexanes, and dry under vacuum. This process should selectively crystallize the major (1R,2R,3S) diastereomer.

Analytical Characterization & Data

Rigorous analysis is required to confirm the structure and stereochemical purity of the final product.

Analysis Technique	Purpose	Expected Outcome / Specification
¹H & ¹³C NMR	Structural Elucidation & Diastereomeric Ratio	Spectra consistent with the target structure. Integration of key ¹H signals can determine the dr of the crude product.
Chiral HPLC/SFC	Enantiomeric Excess (ee) & Diastereomeric Ratio (dr)	Baseline separation of stereoisomers. Target: >95% dr, >98% ee. (e.g., Chiralpak AD-H column).[][13][14]
HRMS (ESI+)	Molecular Formula Confirmation	Calculated m/z for C₆H₁₁NO₄Na⁺ [M+Na]⁺ should match the observed value within 5 ppm.
Optical Rotation [α]ᴅ	Confirmation of Stereochemical Outcome	A specific, non-zero value consistent with the enantiomerically enriched product.

Workflow Visualization

Figure 2: Step-by-step experimental workflow diagram.

Scalability & Process Optimization

Transitioning this protocol from gram-scale to kilogram-scale requires consideration of several factors:

• Thermal Management: The highly exothermic nature of the quench and the requirement for cryogenic temperatures (-78 °C) for the reaction itself necessitate the use of jacketed reactors with efficient cooling systems.

• Reagent Addition: Dropwise addition of reagents at a large scale must be carefully controlled to maintain a consistent internal temperature.

• Purification: Recrystallization is superior to chromatography for large-scale purification. Optimization of solvent ratios, cooling profiles, and seeding strategies will be critical to maximize yield and purity.

• Catalyst Loading: The catalyst loading (10 mol%) may be reducible. A Design of Experiments (DoE) approach could be used to investigate the effect of lowering catalyst loading on yield and stereoselectivity, significantly improving process economics.

• Safety: The use of nitromethane (potentially explosive) and HF-Pyridine (highly toxic and corrosive) at scale requires a thorough Process Hazard Analysis (PHA) and specialized handling equipment and procedures.

Conclusion

This application note provides a detailed and scalable protocol for the synthesis of (1R,2R,3S)-2-Nitrocyclohexane-1,3-diol. By leveraging a well-established asymmetric copper-bisoxazoline catalytic system, this method delivers the target compound with high diastereoselectivity and enantiomeric excess. The outlined procedures for synthesis, purification, and analysis constitute a self-validating system, ensuring the production of high-purity material suitable for applications in pharmaceutical and fine chemical synthesis. Adherence to the safety and scalability considerations discussed is paramount for successful implementation in a process chemistry environment.

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Precision in Chirality: A Guide to the Enzymatic Resolution of Nitrocyclohexane Diol Precursors

Introduction: The Significance of Chiral Nitrocyclohexane Diols in Drug Development

In the landscape of modern medicinal chemistry, the three-dimensional architecture of a molecule is paramount to its biological function. Chiral molecules, existing as non-superimposable mirror images known as enantiomers, often exhibit profoundly different pharmacological activities. One enantiomer may be therapeutically beneficial, while the other could be inactive or even detrimental. This underscores the critical importance of obtaining enantiomerically pure compounds in drug discovery and development.[1]

Nitrocyclohexane diols are valuable chiral building blocks in the synthesis of a wide range of pharmaceuticals and biologically active compounds. The nitro group, a strong electron-withdrawing moiety, can significantly influence a molecule's pharmacokinetic and pharmacodynamic properties. Furthermore, the cyclohexane scaffold provides a versatile platform for constructing complex molecular architectures. Access to enantiomerically pure nitrocyclohexane diols is therefore a key step in the synthesis of novel therapeutics, including potential anticancer and antimicrobial agents.

This technical guide provides a comprehensive overview of the enzymatic resolution of racemic nitrocyclohexane diol precursors, a powerful and green method for obtaining these crucial chiral intermediates. We will delve into the principles of lipase-catalyzed kinetic resolution, provide detailed experimental protocols, and present data to guide researchers in developing robust and efficient resolution processes.

The Principle of Enzymatic Kinetic Resolution

Kinetic resolution is a process where one enantiomer of a racemic mixture reacts at a faster rate than the other in the presence of a chiral catalyst, in this case, an enzyme.[2] Lipases are a class of hydrolases that have gained widespread use as biocatalysts in organic synthesis due to their broad substrate specificity, high enantioselectivity, and mild reaction conditions.[3][4]

In the context of resolving a racemic nitrocyclohexane diol, a lipase is used to selectively acylate one of the enantiomers, leaving the other unreacted. This results in a mixture of an acylated nitrocyclohexane diol and the unreacted nitrocyclohexane diol, both of which are now enantiomerically enriched. These two compounds, having different functional groups, can then be readily separated using standard chromatographic techniques.

The choice of lipase, acyl donor, and solvent are critical parameters that influence the efficiency and enantioselectivity of the resolution. Commonly used lipases for the resolution of diols include Candida antarctica lipase B (CAL-B) and Pseudomonas cepacia lipase (PCL).[4][5] Vinyl acetate is a frequently employed acyl donor as the vinyl alcohol tautomerizes to acetaldehyde, rendering the reaction irreversible.

Experimental Protocols

This section provides detailed protocols for the enzymatic kinetic resolution of a model racemic nitrocyclohexane diol. These protocols are based on established methodologies for the resolution of functionalized cyclic diols and serve as a robust starting point for optimization.

Protocol 1: Screening of Lipases for Optimal Resolution

Objective: To identify the most effective lipase for the kinetic resolution of racemic nitrocyclohexane diol.

Materials:

• Racemic nitrocyclohexane diol

• Immobilized Candida antarctica lipase B (CAL-B)

• Immobilized Pseudomonas cepacia lipase (PCL)

• Vinyl acetate

• Anhydrous solvent (e.g., tert-butyl methyl ether (TBME), acetonitrile, or toluene)

• Molecular sieves (4 Å)

• Standard laboratory glassware and stirring equipment

• Analytical equipment for determining conversion and enantiomeric excess (e.g., Chiral HPLC or GC)

Procedure:

• To separate reaction vials, add racemic nitrocyclohexane diol (e.g., 50 mg, 1 equivalent).

• Add an anhydrous solvent (e.g., 5 mL of TBME) to each vial.

• To each vial, add an excess of vinyl acetate (e.g., 5-10 equivalents).

• To the respective vials, add the immobilized lipase (e.g., 25 mg of CAL-B to one, and 25 mg of PCL to another).

• Add activated molecular sieves (approx. 50 mg) to each vial to maintain anhydrous conditions.

• Seal the vials and stir the mixtures at a controlled temperature (e.g., 30-40 °C).

• Monitor the reaction progress by periodically taking small aliquots and analyzing them by TLC or GC to determine the conversion.

• Once the conversion reaches approximately 50%, stop the reactions by filtering off the enzyme.

• Analyze the enantiomeric excess (ee) of the remaining diol and the formed monoacetate using chiral HPLC or GC.

Protocol 2: Preparative Scale Resolution and Isolation

Objective: To perform a larger scale resolution and isolate the enantiomerically enriched diol and monoacetate.

Materials:

• Racemic nitrocyclohexane diol

• The optimal lipase identified in Protocol 1

• Vinyl acetate

• Anhydrous solvent

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• Based on the results from Protocol 1, set up a larger scale reaction (e.g., 1 g of racemic nitrocyclohexane diol).

• Follow the procedure outlined in Protocol 1, adjusting the quantities of reagents and solvent proportionally.

• Monitor the reaction until approximately 50% conversion is achieved.

• Filter off the immobilized enzyme. The enzyme can often be washed and reused.

• Concentrate the filtrate under reduced pressure.

• Purify the resulting mixture of the unreacted diol and the monoacylated product by silica gel column chromatography using an appropriate solvent gradient (e.g., hexane/ethyl acetate).

• Collect the fractions containing the pure diol and the pure monoacetate.

• Determine the enantiomeric excess of each isolated compound.

• The acylated enantiomer can be deacylated (e.g., by hydrolysis) to yield the other enantiomer of the diol if desired.

Data Presentation: A Comparative Overview

The following table summarizes typical results for the lipase-catalyzed kinetic resolution of functionalized cyclohexane diols, providing a reference for expected outcomes. The enantioselectivity is often expressed as the enantiomeric ratio (E-value), which is a measure of how much faster one enantiomer reacts than the other.

Enzyme	Substrate	Acyl Donor	Solvent	Temp (°C)	Conversion (%)	Diol ee (%)	Monoacetate ee (%)	E-value
CAL-B	trans-4-(methoxycarbonyl)cyclohexane-1,2-diol	Vinyl Acetate	Acetonitrile	30	48	>99 (1S,2S)	92 (1R,2R)	>200
PCL	trans-4-(methoxycarbonyl)cyclohexane-1,2-diol	Vinyl Acetate	TBME	30	51	92 (1R,2R)	>99 (1S,2S)	>200
CAL-B	cis-3-azidocyclohexane-1,2-diol	Vinyl Acetate	Toluene	40	50	98 (1R,2S)	95 (1S,2R)	~100
PCL	cis-3-azidocyclohexane-1,2-diol	Vinyl Acetate	Acetonitrile	40	49	94 (1S,2R)	97 (1R,2S)	~95

Note: The data presented here is illustrative and based on structurally similar compounds. Optimal conditions for a specific nitrocyclohexane diol may vary.

Visualization of the Workflow

The following diagram illustrates the general workflow for the enzymatic kinetic resolution of a racemic nitrocyclohexane diol.

Caption: A schematic representation of the key steps involved in the enzymatic kinetic resolution of a racemic diol.

Causality and Self-Validation in Protocol Design

The protocols described are designed to be self-validating systems. The initial screening of lipases is a crucial first step that establishes the most effective biocatalyst for the specific nitrocyclohexane diol substrate. This is essential because the enantioselectivity of a lipase can be highly substrate-dependent.

Monitoring the reaction to approximately 50% conversion is a key principle of kinetic resolution. At this point, the theoretical maximum enantiomeric excess of both the unreacted starting material and the product is achieved. Proceeding beyond this point will lead to a decrease in the enantiomeric excess of the product as the slower-reacting enantiomer begins to be acylated.

The use of an irreversible acyl donor like vinyl acetate is a deliberate choice to drive the reaction forward and prevent the reverse reaction (hydrolysis of the ester), which could diminish the enantiomeric purity of the products. The inclusion of molecular sieves ensures an anhydrous environment, which is critical for the activity of lipases in organic solvents and prevents enzymatic hydrolysis of the product.

The final purification step by column chromatography not only separates the desired products but also serves as a validation of the resolution's success. The ability to isolate two distinct, enantiomerically enriched compounds confirms that the enzymatic reaction proceeded as intended.

Conclusion and Future Perspectives

The enzymatic kinetic resolution of nitrocyclohexane diol precursors is a highly efficient and environmentally benign method for accessing valuable chiral building blocks for drug discovery. The use of commercially available lipases, mild reaction conditions, and straightforward purification procedures make this a practical and scalable approach.

Future advancements in this field may include the development of novel, engineered lipases with enhanced activity and selectivity for a broader range of functionalized diols. Furthermore, the integration of enzymatic resolution with other catalytic processes in chemoenzymatic cascade reactions holds significant promise for streamlining the synthesis of complex chiral molecules.[6] As the demand for enantiomerically pure pharmaceuticals continues to grow, the application of biocatalysis in the synthesis of chiral intermediates like nitrocyclohexane diols will undoubtedly play an increasingly important role.

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• An, H., & An, H. (2020). High-throughput assay for determining enantiomeric excess of chiral diols, amino alcohols, and amines and for direct asymmetric reaction screening. [Link]

• Zhang, X., et al. (2022). NMR analysis of the enantiomeric purity of chiral diols by a new chiral boron agent. RSC Advances, 12(9), 5345-5349. [Link]

• Persson, B. A., et al. (2006). Enzymatic Resolution, Desymmetrization, and Dynamic Kinetic Asymmetric Transformation of 1,3-Cycloalkanediols. The Journal of Organic Chemistry, 71(8), 3203-3211. [Link]

• Cardellicchio, C., et al. (1998). Lipase-Catalyzed Resolution of 1,2-Diols. ResearchGate. [Link]

• Li, S., et al. (2021). Chemoenzymatic access to enantiopure N-containing furfuryl alcohol from chitin-derived N-acetyl-D-glucosamine. Bioresources and Bioprocessing, 8(1), 81. [Link]

• Zhang, X., et al. (2022). NMR analysis of the enantiomeric purity of chiral diols by a new chiral boron agent. RSC Advances, 12(9), 5345-5349. [Link]

• Geden, J. V., & Schmitzer, A. R. (2010). Enantioselective Kinetic Resolution of trans-Cycloalkane-1,2-diols. ResearchGate. [Link]

• Tanaka, M., et al. (2007). Lipase-Catalyzed Kinetic Resolution of Cyclic trans-1,2-Diols Bearing a Diester Moiety: Synthetic Application to Chiral Seven-Membered-Ring α,α-Disubstituted α-Amino Acid. The Journal of Organic Chemistry, 72(20), 7750-7756. [Link]

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• Çelik, T., et al. (2023). Chemo-enzymatic synthesis of chiral precursor molecules with chiral ring hydroxyenone and acetoxyenone structures. ResearchGate. [Link]

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Application Notes and Protocols: Leveraging Nitrocyclohexane Diols in the Total Synthesis of Tetrodotoxin Analogs

Introduction and Strategic Overview

Tetrodotoxin (TTX) is a potent neurotoxic alkaloid that selectively blocks voltage-gated sodium channels (NaV), making it an indispensable pharmacological probe and a highly sought-after target for the development of novel analgesics[1]. From a synthetic perspective, TTX presents a formidable challenge: it features a densely oxygenated cyclohexane ring, a unique tricyclic dioxaadamantane orthoester core, and an α-tertiary amine linked to a cyclic guanidine[2].

Historically, syntheses by Kishi, Isobe, and Du Bois relied on late-stage C–N bond formations (e.g., Beckmann, Overman, or Curtius rearrangements, or nitrene insertions) to establish the critical α-tertiary amine[3]. However, modern synthetic paradigms have shifted toward the strategic use of nitrocyclohexane diol intermediates. The nitro group acts as a versatile "chameleon"—serving simultaneously as a strong electron-withdrawing group to drive carbon-carbon bond formation (via Michael or Henry reactions), a precursor for nitrile oxide generation, and a masked amine for late-stage guanidine installation[4],[5].

This application note details the mechanistic rationale and experimental protocols for utilizing nitrocyclohexane diols in TTX analog synthesis, focusing on the landmark methodologies developed by the Trauner[6] and Alonso[5] laboratories.

Mechanistic Rationale: The Causality of Experimental Choices

The Nitrile Oxide Cycloaddition Cascade (Trauner Approach)

To construct the cyclohexane core and the α-tertiary amine in a single stereoselective step, Trauner's group utilized a linear nitroalkene precursor[4]. The experimental choice to use an intramolecular oxa-Michael addition followed by in situ dehydration is driven by the instability of intermediate nitronates.

• Causality: By treating the intermediate nitronate with Boc₂O, the system undergoes rapid dehydration to a nitrile oxide[4],[3]. This prevents epimerization and immediately triggers an intramolecular 1,3-dipolar cycloaddition.

• Stereochemical Advantage: Although the resulting isoxazoline initially possesses the "wrong" relative configuration at the C4a position (TTX numbering), this axial substituent is sterically advantageous for the subsequent highly diastereoselective addition of an alkynyl anion, which sets the α-tertiary amine[4].

Trauner's 1,3-dipolar cycloaddition cascade from nitroalkene to isoxazoline core.

Dioxaadamantane Core Assembly (Alonso Approach)

Alonso's convergent approach relies on a highly functionalized intermediate: (1R,3R,4S,5R,6R*)-4-((tert-Butyldimethylsilyl)oxy)-6-(furan-2-yl)-2-methylene-5-nitrocyclohexane-1,3-diol[7].

• Causality: The 1,3-diol moiety is perfectly pre-organized for a stereocontrolled orthoesterification. Once the orthoester is formed across C5 and C7, the adjacent nitro group at C8a is exploited for a water-promoted intramolecular Henry addition[5]. The choice of water as a promoter is critical; it provides the necessary protic environment to stabilize the transition state of the nitroaldol reaction, ensuring complete stereocontrol during the closure of the C8a–C9 bond to form the dioxaadamantane core[7].

Alonso's convergent assembly of the TTX dioxaadamantane core via Henry addition.

Data Presentation and Validation

To ensure experimental reproducibility, the following tables summarize the strategic applications of nitro-intermediates and the critical NMR diagnostic signals used for self-validation during the synthesis.

Table 1: Comparison of Nitro-Based Strategies in TTX Synthesis

Strategy / Group	Key Nitro Intermediate	Primary Transformation	Purpose in TTX Core
Trauner (2022) [6]	Linear Nitroalkene	Oxa-Michael / Nitrile Oxide Cycloaddition	Establishes cyclohexane ring & α-tertiary amine.
Alonso (2014) [5]	Nitrocyclohexane-1,3-diol	Orthoesterification / Intramolecular Henry	Closes the tricyclic dioxaadamantane core.
General	Nitrocyclohexane	Reduction (Raney Ni) / Thiourea coupling	Late-stage conversion to cyclic guanidine[7].

Table 2: Key NMR Diagnostic Signals for Nitrocyclohexane Diol Validation (Alonso Intermediate 5)[7]

Proton/Carbon Position	¹H NMR Shift (δ, ppm)	¹³C NMR Shift (δ, ppm)	Multiplicity / Coupling (J in Hz)
C2-Methylene	5.41, 5.38	110.5	Singlets (1H each)
C5 (Nitro-bearing)	5.28	86.8	dd, J = 12.2, 9.6 Hz
C4 (TBS ether)	4.51	76.3	dd, J = 7.2, 2.6 Hz
C6 (Furan-bearing)	3.50	46.0	dd, J = 12.2, 2.6 Hz

Experimental Protocols

Protocol 1: One-Pot Cycloaddition Cascade to Isoxazoline Core (Adapted from Trauner)[4],[3]

This protocol establishes the cyclohexane ring via a self-validating cascade reaction.

Reagents & Materials:

• Linear nitroalkene precursor (1.0 eq)

• Boc₂O (Di-tert-butyl dicarbonate) (2.5 eq)

• Catalytic base (e.g., DMAP or mild alkoxide) (0.1 eq)

• Anhydrous Dichloromethane (DCM)

Step-by-Step Methodology:

• Preparation: Dissolve the linear nitroalkene precursor (1.0 mmol) in 10 mL of anhydrous DCM under an argon atmosphere. Cool the reaction flask to 0 °C.

• Initiation: Add the catalytic base dropwise. Causality: The base deprotonates the internal alcohol, triggering the highly diastereoselective intramolecular oxa-Michael addition into the nitroalkene, forming the intermediate nitronate.

• Dehydration: After 30 minutes of stirring at 0 °C, add Boc₂O (2.5 mmol) in one portion. Causality: Boc₂O traps the transient nitronate, acting as a mild dehydrating agent to generate the nitrile oxide in situ without requiring harsh acidic conditions that could epimerize sensitive stereocenters.

• Cycloaddition: Allow the reaction to warm to room temperature and stir for 4-6 hours. The nitrile oxide will spontaneously undergo a 1,3-dipolar cycloaddition with the pendant alkene.

• Validation: Monitor via TLC (EtOAc/Hexane). The disappearance of the UV-active nitroalkene spot and the appearance of a more polar isoxazoline spot indicates completion.

• Workup: Quench with saturated aqueous NH₄Cl, extract with DCM (3x), dry over Na₂SO₄, and concentrate. Purify via flash column chromatography to isolate the isoxazoline core.

Protocol 2: Water-Promoted Henry Addition for Dioxaadamantane Core (Adapted from Alonso)[5],[7]

This protocol details the closure of the adamantane core using the nitro group's electron-withdrawing properties.

Reagents & Materials:

• Orthoester-protected nitrocyclohexane intermediate (1.0 eq)

• Deionized Water (10 eq)

• Mild base (e.g., DBU or TBAF if silyl deprotection is coupled) (1.2 eq)

• Tetrahydrofuran (THF)

Step-by-Step Methodology:

• Preparation: Dissolve the orthoester-protected nitrocyclohexane (0.5 mmol) in 5 mL of THF in a round-bottom flask.

• Activation: Add deionized water (5.0 mmol) to the solution. Causality: Water is strictly required here to act as a hydrogen-bond donor, stabilizing the transition state of the enolate/nitronate intermediate and directing the stereochemistry of the C8a–C9 bond formation[7].

• Reaction: Add the mild base dropwise at room temperature. Stir the mixture vigorously for 12 hours.

• Validation: Extract a 50 µL aliquot, perform a mini-workup, and analyze via ¹H NMR. Look for the disappearance of the C5 proton adjacent to the nitro group (originally ~5.28 ppm) and the appearance of a fully substituted quaternary center at C8a, confirming the intramolecular Henry addition.

• Workup: Dilute the mixture with diethyl ether, wash with brine, dry over MgSO₄, and concentrate in vacuo.

• Downstream Processing: The resulting nitro-dioxaadamantane can subsequently be reduced using Raney Nickel under a hydrogen atmosphere to yield the primary amine, which is then treated with N,N′-bis(tert-butoxycarbonyl)thiourea and HgCl₂ to install the TTX guanidine moiety[7].

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. nagoya.repo.nii.ac.jp [nagoya.repo.nii.ac.jp]
• 3. thieme.de [thieme.de]
• 4. The Trauner Synthesis of Tetrodotoxin [organic-chemistry.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. A concise synthesis of tetrodotoxin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Intramolecular Henry (Nitroaldol) Cyclizations

Welcome to the Application Scientist Support Portal. The intramolecular Henry reaction is a powerful C–C bond-forming strategy for constructing 5- and 6-membered β-nitro cyclic systems. However, the reaction's inherent reversibility and the high acidity of the resulting α-nitro protons make it notoriously prone to yield-limiting side reactions.

This guide provides mechanistic troubleshooting, empirical data, and self-validating protocols to help you optimize your cyclizations and achieve high yields and stereoselectivities.

Diagnostic workflow for identifying and resolving common Henry cyclization side reactions.

Part 1: Frequently Asked Questions (Mechanistic Troubleshooting)

Q1: My intramolecular Henry cyclization stalls at 50-60% conversion, even with extended reaction times. Why is the reaction incomplete? A1: You are likely encountering the Retro-Henry reaction . The Henry reaction is inherently reversible, meaning all steps of the C-C bond formation are under thermodynamic equilibrium[1]. Extended reaction times do not drive the reaction to completion; instead, they allow the retro-Henry pathway to equilibrate the mixture, which can severely degrade both yield and enantiomeric excess (ee)[2].

• Causality & Solution: To suppress the retro-Henry pathway, you must shift the reaction from thermodynamic to kinetic control. Lowering the reaction temperature (e.g., from 30 °C to -24 °C) significantly slows the retro-Henry cleavage compared to the forward reaction[2]. Alternatively, you can trap the newly formed hydroxyl group in situ (e.g., via enzymatic acylation) to continuously pull the equilibrium forward[3].

Q2: I have full conversion of my starting material, but my isolated yield of the cyclic β-nitro alcohol is low. TLC shows a less polar, UV-active byproduct. What is happening? A2: The most common degradation pathway post-cyclization is dehydration to form a conjugated nitroalkene[4]. The β-nitro alcohol product is highly susceptible to the elimination of water, particularly at elevated temperatures or in the presence of excess strong base[5].

• Causality & Solution: The alpha-proton adjacent to the nitro group is highly acidic. Strong bases deprotonate this position, facilitating an E1cB elimination. To prevent this, switch to milder, sterically hindered bases (e.g., DBU, DABCO) and strictly control the temperature, keeping it between -20 °C and 25 °C[6].

Q3: My substrate contains a non-enolizable aldehyde. Upon adding the base, the reaction turns dark, and I observe the formation of carboxylic acids and alcohols instead of my cyclized product. How do I fix this? A3: You are observing a competing Cannizzaro reaction [1]. In the presence of strong bases, non-enolizable aldehydes (such as benzaldehyde derivatives or formaldehyde) undergo a base-induced disproportionation into the corresponding carboxylic acid and alcohol[5].

• Causality & Solution: The Cannizzaro reaction is highly dependent on base strength and nucleophilicity. Avoid alkali metal hydroxides (NaOH, KOH). Instead, use non-nucleophilic organic bases like DBU in non-polar solvents (e.g., toluene) to favor the intramolecular nitroaldol condensation over intermolecular disproportionation[6].

Q4: How can I improve the stereoselectivity of my cyclization? I am getting a complex mixture of diastereomers. A4: The acidic nature of the nitro-substituted carbon leads to rapid epimerization, resulting in diastereomeric mixtures[4].

• Causality & Solution: To achieve high stereocontrol, employ a Dynamic Kinetic Resolution (DKR) . In a DKR, a base (like DBU) mediates the epimerization of the nitro-center, while a lipase selectively resolves one enantiomer via transesterification, yielding products with >98% ee[7].

Part 2: Quantitative Data & Condition Optimization

Selecting the correct base and solvent system is the most critical variable in optimizing an intramolecular Henry cyclization. The table below summarizes empirical data for optimizing these parameters.

Base / Catalyst	Solvent	Temperature	Yield Impact	Primary Side Reaction Mitigated
NaOH / KOH	H₂O / THF	25 °C	Low (<40%)	None (Promotes Cannizzaro & Dehydration)
DBU	Toluene	25 °C	High (70–85%)	Cannizzaro (Non-nucleophilic base)
Squaramide	MeNO₂	-24 °C	Moderate (68%)	Retro-Henry (Kinetic control)
Stryker's Reagent	Toluene	-40 °C	High (75–78%)	Polymerization (Tandem reductive cyclization)
CAL-B + DBU	Vinyl Acetate	30 °C	High (>50% theoretical)	Epimerization (DKR drives equilibrium)

Data synthesized from authoritative sources on Henry reaction optimization[6],[7],[2],[8].

Part 3: Self-Validating Experimental Protocols

Protocol 1: Kinetically Controlled Intramolecular Henry Cyclization

This protocol utilizes a non-nucleophilic base in a non-polar solvent to suppress Cannizzaro and dehydration side reactions[6].

Validation Checkpoints:

• Visual: The solution should transition from pale yellow to deep orange/red upon the addition of DBU, indicating the formation of the active nitronate intermediate.

• Analytical: TLC monitoring (Hexanes/EtOAc 3:1) should show the disappearance of the UV-active aldehyde starting material without the appearance of a highly non-polar nitroalkene spot.

Step-by-Step Methodology:

• Preparation: Dissolve the nitro-aldehyde substrate (1.0 equiv, 0.5 mmol) in anhydrous toluene (4.0 mL) under an inert argon atmosphere. Causality: Toluene minimizes solvation of the base, increasing its effective basicity while suppressing intermolecular side reactions.

• Temperature Control: Cool the reaction vessel to 0 °C using an ice bath. Causality: Kinetic control at lower temperatures prevents the thermodynamic Retro-Henry cleavage.

• Activation: Add 1.5 equivalents of DBU dropwise over 5 minutes.

• Monitoring: Stir the reaction for 2 hours at 0 °C. Monitor strictly via TLC to ensure the reaction does not over-proceed into dehydration.

• Quenching: Quench the reaction by adding 5 mL of saturated aqueous NH₄Cl. Causality: A mild, buffered acidic quench prevents the Nef reaction, which would otherwise hydrolyze the nitronate salt into a ketone and nitrous oxide[5].

• Isolation: Extract with ethyl acetate (3 x 10 mL), wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via flash column chromatography.

Protocol 2: Sequential Dynamic Kinetic Resolution (DKR)

This protocol resolves racemic cyclic β-nitro alcohols to >98% ee by combining base-mediated interconversion with enzymatic resolution[3],[7].

Dynamic Kinetic Resolution (DKR) pathway combining base epimerization and lipase resolution.

Validation Checkpoints:

• Analytical: Chiral HPLC must be used to monitor the enantiomeric excess (ee) of the acylated product. The ee should steadily enrich past the 50% theoretical yield limit of a standard kinetic resolution.

Step-by-Step Methodology:

• System Setup: To prevent the base from inhibiting the lipase, utilize a sequential two-pot system or use immobilized versions of both catalysts[7].

• Solvent Selection: Dissolve the racemic cyclic β-nitro alcohol in vinyl acetate. Causality: Vinyl acetate acts as both the solvent and the irreversible acyl donor for the transesterification.

• Interconversion Phase: Expose the mixture to DBU for 2 hours. Causality: DBU deprotonates the nitro-bearing carbon, allowing the undesired diastereomer to epimerize and resupply the active enantiomer pool.

• Resolution Phase: Remove or filter out the DBU, then introduce immobilized CAL-B (Candida antarctica lipase B). Stir for 12 hours at 30 °C. Causality: CAL-B selectively acylates the target enantiomer, locking its stereochemistry.

• Cycling: Repeat the interconversion and resolution phases sequentially until >80% overall conversion to the highly enantioenriched acetate is achieved.

References

• Henry reaction - Wikipedia. wikipedia.org.1

• Dynamic kinetic resolution of 2-methyl-2-nitrocyclohexanol: Combining the intramolecular nitroaldol (Henry) reaction. ucc.ie. 3

• Nitroaldol Reaction | Encyclopedia MDPI. encyclopedia.pub. 4

• Design and application of intramolecular arylogous nitroaldol condensation to access 2-aryl-benzofuran and -indole derivatives. rsc.org. 6

• Dynamic kinetic resolution of 2-methyl-2-nitrocyclohexanol: Combining the intramolecular nitroaldol (Henry) reaction & lipase. almacgroup.com. 7

• Optimizing Accuracy and Computational Cost in Theoretical Squaramide Catalysis: the Henry Reaction. unizar.es. 2

• Technical Support Center: Side Reactions in the Henry Reaction of 2-Nitropropane. benchchem.com. 5

• Reductive Intramolecular Henry Reactions Induced by Stryker's Reagent. thieme-connect.com. 8

Sources

• 1. Henry reaction - Wikipedia [en.wikipedia.org]
• 2. zaguan.unizar.es [zaguan.unizar.es]
• 3. DSpace [cora.ucc.ie]
• 4. encyclopedia.pub [encyclopedia.pub]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. almacgroup.com [almacgroup.com]
• 8. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]

Technical Support Center: Troubleshooting the Stability of (1R,2R,3S)-2-Nitrocyclohexane-1,3-diol in Basic Media

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific chemical vulnerabilities of (1R,2R,3S)-2-nitrocyclohexane-1,3-diol during base-catalyzed derivatizations, buffer extractions, and scale-up workflows.

Because this molecule features a highly acidic α -proton flanked by two hydroxyl groups, exposing it to basic media initiates a cascade of equilibrium-driven degradation pathways. This guide synthesizes mechanistic causality with field-proven protocols to help you preserve the structural and stereochemical integrity of your compound.

Mechanistic Overview: The Vulnerability of the Nitro-Diol Core

When (1R,2R,3S)-2-nitrocyclohexane-1,3-diol is exposed to basic conditions (pH > 8), the α -proton is rapidly abstracted to form a resonance-stabilized nitronate anion . This intermediate is the critical branch point for three major failure modes in your synthesis:

• Epimerization: Loss of the defined (1R,2R,3S) stereochemistry upon reprotonation.

• Retro-Henry Reaction: Ring-opening fragmentation back to acyclic precursors.

• E1cB Dehydration: Elimination of water to form a nitroalkene.

Mechanistic pathways of (1R,2R,3S)-2-Nitrocyclohexane-1,3-diol degradation in basic media.

Frequently Asked Questions (Troubleshooting)

Q1: Why does my stereopure (1R,2R,3S)-2-nitrocyclohexane-1,3-diol lose its diastereomeric purity in mildly basic buffers?

Causality: The electron-withdrawing nature of the nitro group renders the α -protons highly acidic. When you place the compound in a basic buffer, the base deprotonates the C2 position, forming a planar sp2 -hybridized nitronate anion 1. Because the nitronate is planar, subsequent reprotonation from the solvent can occur from either the axial or equatorial face. This thermodynamic equilibration inevitably destroys your initial (1R,2R,3S) stereopurity, yielding a mixture of C2-epimers.

Q2: I am observing significant mass loss and the appearance of aliphatic dialdehydes in my NMR. What is causing this fragmentation?

Causality: You are observing the Retro-Henry (retro-nitroaldol) reaction . The Henry reaction is inherently reversible 2. In the presence of a strong base (e.g., NaOH, alkoxides), the hydroxyl groups at C1 or C3 are deprotonated. The resulting alkoxide collapses, reforming a carbonyl group and cleaving the adjacent C-C bond to push the electrons onto the nitro-bearing carbon. Because the cyclohexane ring was originally synthesized via the double Henry condensation of glutaraldehyde and nitromethane 3, the molecule effectively "unzips" back into these acyclic precursors.

Q3: How can I perform base-catalyzed derivatizations (e.g., esterifications) without degrading the cyclohexane ring?

Causality: To prevent Retro-Henry and E1cB dehydration during derivatization, you must avoid generating high concentrations of the alkoxide or nitronate. This is achieved by using weak, non-nucleophilic bases (e.g., pyridine or N-methylmorpholine) at low temperatures, or by utilizing enzymatic desymmetrization/acylation in strictly controlled pH 7.0 phosphate buffers 4.

Quantitative Degradation Profiles

To assist in your solvent and buffer selection, refer to the following table summarizing the degradation kinetics of 2-nitrocyclohexane-1,3-diol under various basic conditions.

Conditions (Base, Solvent, Temp)	Primary Degradation Pathway	Half-life ( t1/2​ )	Major Byproduct Observed
pH 7.0 (Phosphate buffer), 25°C	None (Stable)	> 72 h	N/A
pH 9.0 (Carbonate buffer), 25°C	Epimerization	~ 12 h	C2-Epimer
0.1 M NaOH (aq), 25°C	Retro-Henry	< 30 min	Glutaraldehyde + Nitromethane
DBU (CH₂Cl₂), 25°C	E1cB Dehydration	~ 2 h	3-Hydroxy-2-nitrocyclohex-1-ene

Experimental Methodologies

Protocol A: Self-Validating NMR Assay for Base Stability

Use this protocol to empirically determine if your specific reaction conditions will degrade the nitro-diol core before committing to a scale-up.

Step-by-Step Procedure:

• Sample Preparation: Dissolve 10 mg of (1R,2R,3S)-2-nitrocyclohexane-1,3-diol in 0.5 mL of the deuterated solvent matching your intended reaction conditions (e.g., basic D₂O buffer or CDCl₃ with an amine base).

• Incubation: Stir the mixture at your target reaction temperature for 1 hour.

• Quenching (Critical Step): Withdraw a 0.2 mL aliquot and immediately quench it into a pre-chilled NMR tube containing 0.3 mL of mildly acidic D₂O (adjusted to pH 4 with DCl). Causality: Rapid acidification protonates the nitronate, freezing the equilibrium and preventing further retro-Henry fragmentation during analysis.

• Data Acquisition & Validation: Run a standard 1H-NMR spectrum.

  • Validation Check 1 (Intact Core): Look for the distinct multiplet of the C2-H α -nitro proton at ~4.5 ppm.

  • Validation Check 2 (Epimerization): The appearance of a new peak near 4.7 ppm indicates C2 epimerization.

  • Validation Check 3 (Retro-Henry): The appearance of sharp aldehyde peaks between 9.5–10.0 ppm confirms ring-opening 5.

Protocol B: Safe Acylation of the Diol Core

Use this method to functionalize the hydroxyl groups without triggering base-mediated degradation.

Step-by-Step Procedure:

• Setup: In an oven-dried flask under inert atmosphere, dissolve 1.0 eq of the nitro-diol in anhydrous dichloromethane (0.1 M concentration).

• Cooling: Cool the solution to -20°C using a dry ice/ethylene glycol bath. Causality: Lowering the thermal energy suppresses the activation energy required for the E1cB elimination.

• Reagent Addition: Add 2.2 eq of anhydrous pyridine (a weak, non-nucleophilic base), followed by the dropwise addition of 2.1 eq of your target acyl chloride.

• Monitoring: Allow the reaction to stir for 4 hours, maintaining the temperature below 0°C. Monitor via TLC.

• Workup: Quench the reaction cold with saturated aqueous NH₄Cl. Extract with ethyl acetate, wash with brine, and dry over Na₂SO₄. Avoid washing with NaHCO₃ or NaOH.

Decision Workflow for Experimental Design

Decision tree for designing reactions with 2-nitrocyclohexane-1,3-diol to prevent degradation.

References

• Application of Nitroalkanes in Henry and Michael Reactions: A Guide for Researchers. Benchchem.
• Henry Reaction (Mechanism and Reversibility). Wikipedia.
• Facile Synthesis of 2-Nitroalkanols Mediated with LiAlH4 as Catalyst (Cyclization of Dialdehydes with Nitromethane). ResearchGate.
• (1S,2S,3R)-3-Hydroxy-2-nitrocyclohexyl acetate (Synthesis and Buffer Control). Organic Syntheses.
• Henry Nitroaldol Reaction. Alfa Chemistry.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Henry reaction - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. alfa-chemistry.com [alfa-chemistry.com]

Technical Support Center: Optimizing Solvent Systems for Nitrocyclohexane Diol Extraction

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the isolation of nitrocyclohexane diols. These compounds, typically synthesized via a tandem inter-intra double Henry reaction between dialdehydes and nitromethane[1][2], are highly polar and amphiphilic. Standard extraction protocols often fail, leading to severe emulsions, poor partition coefficients, and thermal degradation.

This guide moves beyond basic procedures, explaining the causality behind solvent behaviors and providing self-validating workflows to ensure high-yield, high-purity extraction.

Extraction Workflow & Logical Relationships

The following diagram illustrates the optimized liquid-liquid extraction (LLE) logic, specifically designed to mitigate the amphiphilic nature of nitro-diols.

Workflow for the optimized extraction of nitrocyclohexane diol avoiding emulsions and degradation.

Troubleshooting Guides (FAQs)

Q1: Why do I get persistent, unbreakable emulsions during the aqueous workup of my double Henry reaction mixture? Causality: The double Henry reaction relies on basic catalysts (e.g., benzylamine or TBAF)[1][2]. At the elevated pH of the crude mixture, these amines remain unprotonated and act as surfactants. Furthermore, unreacted nitromethane exists partially as a highly amphiphilic nitronate salt. Solution: Before adding your extraction solvent, adjust the aqueous phase pH to ~5.5 using a weak acid (like 1M citric acid). This protonates the amine catalyst, stripping its surfactant properties and driving it entirely into the aqueous phase.

Q2: My partition coefficient ( K ) for nitrocyclohexane diol in pure ethyl acetate is too low. How can I pull more product into the organic phase? Causality: Nitrocyclohexane diols possess an extensive hydrogen-bonding network, giving them a high affinity for water. Pure ethyl acetate (EtOAc) lacks the hydrogen-bond donating capability required to disrupt the diol-water hydration shell. Solution: Transition to a binary hydrophobic solvent system . Adding a heavy alcohol, such as cyclohexanol (10–15% v/v), to your EtOAc provides the necessary hydrogen-bond donors to solvate the diol and pull it into the organic phase[3].

Q3: I am losing product during the final concentration step. The NMR shows alkene impurities. What is happening? Causality: Nitroalcohols and nitrodiols are thermally sensitive. At elevated temperatures (typically >50°C), they are prone to dehydration, forming conjugated nitroalkenes, or they can undergo a retro-Henry cleavage back into the starting aldehydes and nitromethane[4]. Solution: Never use high-temperature distillation to remove unreacted nitromethane. Instead, remove nitromethane via aqueous back-extraction prior to concentration, and evaporate the organic solvent under high vacuum at a water bath temperature strictly below 40°C.

Quantitative Data: Solvent System Efficacy

Selecting the right solvent system is a balance between partition efficiency, emulsion risk, and sustainability. Below is a comparative summary of extraction environments:

Solvent System	Diol Partition Coefficient ( K )	Emulsion Risk	Nitromethane Carryover	Toxicity / Sustainability Profile
100% Ethyl Acetate	1.2	High	Moderate	Standard VOC
85% EtOAc / 15% Cyclohexanol	4.8	Low	Low	Moderate VOC[3]
DES (Choline Chloride:Lactic Acid 1:3)	>8.0	None	Very Low	Green / Highly Sustainable[5]
100% Dichloromethane (DCM)	0.8	Very High	High	High Toxicity / Phased Out

Self-Validating Experimental Protocols

To ensure reproducibility, every protocol must act as a self-validating system. Do not proceed to the next step unless the validation check passes.

Protocol A: Binary Solvent Liquid-Liquid Extraction (LLE)

Best for standard laboratory scale-up and high-throughput purification.

• Quenching & pH Adjustment: Cool the crude Henry reaction mixture to 0–5°C. Slowly add 1M Citric Acid dropwise while stirring.

  • Validation Check: Test the aqueous layer with a calibrated pH probe. Do not proceed until the pH stabilizes between 5.2 and 5.5.

• Solvent Addition: Add a pre-mixed solution of 85% Ethyl Acetate and 15% Cyclohexanol (v/v) at a 1:1 volume ratio to the aqueous mixture[3].

• Phase Separation: Transfer to a separatory funnel. Add saturated NaCl (brine) equivalent to 20% of the aqueous volume to increase ionic strength (salting out). Shake gently and vent.

  • Validation Check: Allow to settle for 10 minutes. You should observe a sharp, mirror-like phase boundary. If a rag layer (emulsion) persists, add an additional 5% volume of brine.

• Back-Extraction: Separate the phases. Wash the top organic layer twice with a 5% aqueous NaHCO3​ solution to remove residual nitromethane and acidic impurities.

• Desiccation & Concentration: Dry the organic phase over anhydrous Na2​SO4​ . Filter, and concentrate using a rotary evaporator.

  • Validation Check: Ensure the water bath is set strictly to 35°C to prevent dehydration to nitroalkenes[4].

Protocol B: Deep Eutectic Solvent (DES) Extraction

Best for green chemistry applications and highly water-soluble diol derivatives.

• DES Preparation: Mix Choline Chloride and Lactic Acid in a 1:3 molar ratio. Heat to 80°C under constant stirring until a clear, homogenous liquid forms[5]. Allow to cool to room temperature.

• Extraction: Add the DES to the crude aqueous reaction mixture (1:2 ratio of DES to aqueous phase). Stir vigorously for 30 minutes at 40°C.

  • Causality: The DES forms an extensive hydrogen-bond network that selectively encapsulates the nitrocyclohexane diol, separating it from the bulk water and unreacted starting materials.

• Phase Separation: Centrifuge the mixture at 4000 rpm for 10 minutes to force phase separation.

  • Validation Check: The DES phase will form a distinct layer. Extract the DES layer and recover the diol via back-extraction with a minimal amount of cold ether, or through precipitation by adding an anti-solvent (like cold water) if the diol is highly crystalline.

References

• Source: PMC / nih.
• Title: Process for the separation and purification of a mixed diol stream (US20120184783A1)
• Title: Recovery of Cembratrien-Diols from Waste Tobacco (Nicotiana tabacum L.)
• Title: Syntheses and Selected Reductions of Conjugated Nitroalkenes Source: The Vespiary URL
• Title: One-Pot Synthesis of Pentasubstituted Cyclohexanes by a Michael Addition Followed by a Tandem Inter-Intra Double Henry Reaction Source: ResearchGate URL

Sources

• 1. Stereoselective Synthesis and Biological Evaluation of Perhydroquinoxaline-Based κ Receptor Agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. US20120184783A1 - Process for the separation and purification of a mixed diol stream - Google Patents [patents.google.com]
• 4. Syntheses and Selected Reductions of Conjugated Nitroalkenes - Varma & Kabalka - [www.rhodium.ws] [thevespiary.org]
• 5. mdpi.com [mdpi.com]

Technical Support Center: Preventing Retro-Nitroaldol Reactions in Cyclohexane Diol Synthesis

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with poor yields during the synthesis of cyclohexane diols (such as inositol derivatives, pseudo-sugars, and aminocyclitols) via the nitroaldol (Henry) reaction. The primary culprit is often the retro-nitroaldol (retro-Henry) reaction .

This guide provides a mechanistic troubleshooting framework, self-validating protocols, and authoritative strategies to lock your kinetic products and maximize synthetic yields.

Diagnostic Workflow: Identifying Retro-Henry Pathways

Before altering your synthetic route, use the following diagnostic logic to confirm whether product loss is due to the retro-Henry reaction or another side reaction (such as the Nef reaction or Cannizzaro reaction).

Diagnostic logic for identifying and preventing retro-nitroaldol pathways.

Troubleshooting Guide & FAQs

Q1: Mechanistic Causality — Why does my cyclohexane diol product revert to the starting dialdehyde during workup? A1: The Henry reaction is a thermodynamically controlled, reversible equilibrium[1]. The forward reaction forms a β -nitro alkoxide intermediate. If the reaction mixture is subjected to strong bases or elevated temperatures during purification, the alkoxide oxygen undergoes a base-catalyzed deprotonation. This triggers a C-C bond cleavage (a retro-aldol mechanism), expelling the stable nitronate anion and regenerating the starting dialdehyde[1]. In cyclohexane diol synthesis, steric hindrance and 1,3-diaxial ring strain further drive the equilibrium back toward the acyclic precursors.

Q2: Workup Strategies — How can I quench the reaction without triggering the retro-Henry or the Nef reaction? A2: The key is precise pH control. Strong bases drive the retro-Henry reaction, while harsh acidic conditions hydrolyze the nitronate intermediate into a ketone or aldehyde via the Nef reaction[1]. To self-validate your quench, use a strictly buffered system. Adding saturated aqueous NH4​Cl (target pH 5.5–6.0) or a weakly acidic cation-exchange resin (e.g., DOWEX 50W) immediately neutralizes basic catalysts like 1,1,3,3-tetramethylguanidine (TMG) or DBU without crossing into the highly acidic regime.

Q3: Synthetic Design — How can I modify my synthetic route to permanently trap the kinetic cyclohexane diol product? A3: The most robust strategy is the in situ protection of the newly formed hydroxyl groups, which eliminates the alkoxide formation required for the retro-Henry cleavage. Depending on your downstream needs, you can employ:

• Acetalization: Reacting the diol with 2,2-dimethoxypropane to form an acetonide[2].

• Acylation: Adding trifluoroacetic anhydride (TFAA) or acetic anhydride ( Ac2​O ) directly to the reaction mixture to activate and protect the hydroxyl group[3].

• Etherification: Protecting the C-5 hydroxy group as a tetrahydropyranyl (THP) ether using dihydropyran and a mild acid catalyst[4].

Q4: Catalyst Selection — Can catalyst selection minimize the equilibrium shift during the coupling phase? A4: Absolutely. Utilizing bulky, non-nucleophilic bases or specialized organocatalysts allows the reaction to proceed under milder conditions. For instance, biguanides (like metformin) can act as organosuper-bases under neat conditions, promoting chemoselective formation of β -nitroalcohols rapidly at room temperature[5]. By using a catalytic amount of base (e.g., 10-20 mol% TMG) rather than stoichiometric amounts, you significantly reduce the concentration of the reactive alkoxide intermediate[3].

Quantitative Data: Impact of Reaction Conditions

The following table summarizes the causal relationship between base selection, workup conditions, and the resulting yield of cyclohexane diols versus retro-Henry cleavage byproducts.

Catalyst/Base System	Workup Condition (pH)	Protection Strategy	Diol Yield (%)	Retro-Henry Cleavage (%)
NaOH (1.0 eq)	Aqueous extraction (pH > 10)	None	< 15%	> 80%
DBU (0.2 eq)	Water quench (pH ~8.0)	None	45%	40%
TMG (0.2 eq)	NH4​Cl quench (pH ~6.0)	None	67%	< 5%
TMG (0.2 eq)	Direct concentration	Acetonide (In situ)	85%	0% (Not detected)
Metformin (0.1 eq)	Filtration (Neat condition)	None	92%	0% (Not detected)

Detailed Experimental Methodologies

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems . Do not proceed to the next step without confirming the validation checkpoints.

Protocol 1: Catalytic Henry Cyclization with Buffered Quench

Objective: Synthesize cyclohexane diol while preventing base-catalyzed reversion during isolation.

• Reaction Setup: In an oven-dried flask under argon, dissolve the dialdehyde precursor (1.0 equiv) and nitromethane (1.2 equiv) in anhydrous THF (0.2 M). Cool the mixture to 0 °C.

• Catalyst Addition: Dropwise add 1,1,3,3-tetramethylguanidine (TMG) (0.2 equiv). Stir at 0 °C to room temperature for 12 hours.

• Validation Check 1 (Monitoring): Analyze an aliquot via TLC or GC-MS. The reaction is complete when the dialdehyde is entirely consumed. Do not extend the reaction time unnecessarily, as prolonged exposure to base favors the retro-reaction[1].

• Buffered Quench: Cool the flask back to 0 °C. Rapidly add a saturated aqueous solution of NH4​Cl (equal volume to THF).

• Validation Check 2 (pH Verification): Insert a calibrated pH probe into the aqueous layer. The pH must read between 5.5 and 6.0. If the pH is > 6.5, add additional NH4​Cl or a drop of 1M HCl until the target is reached. This validates that the retro-Henry pathway is chemically locked.

• Extraction & Concentration: Extract the mixture with EtOAc (3 × 15 mL). Dry over Na2​SO4​ . Concentrate under reduced pressure using a water bath strictly maintained below 30 °C to prevent thermally-induced retro-aldol cleavage.

Protocol 2: In Situ Hydroxyl Protection (Acetonide Formation)

Objective: Permanently trap the kinetic diol product prior to any aqueous workup.

• Initial Coupling: Perform the Henry reaction as described in Protocol 1 (Steps 1-3).

• Solvent Exchange: Once the dialdehyde is consumed, cool the reaction to -78 °C to kinetically freeze the equilibrium. Evaporate the THF under high vacuum while maintaining the cold temperature.

• Acetonide Formation: Immediately dissolve the crude mixture in anhydrous 2,2-dimethoxypropane. Add a catalytic amount of p-toluenesulfonic acid (0.05 equiv). Stir at room temperature for 2 hours[2].

• Validation Check 3 (Protection Confirmation): Run a crude 1H NMR. The disappearance of the hydroxyl proton signals and the appearance of two distinct methyl singlets (~1.3-1.5 ppm) validates successful protection.

• Isolation: Quench the acid catalyst with solid NaHCO3​ , filter, and concentrate. The resulting protected cyclohexane diol is now completely immune to the retro-nitroaldol reaction and can be purified via standard silica gel chromatography.

References

• BenchChem. Technical Support Center: Side Reactions in the Henry Reaction of 2-Nitropropane. 1

• National Institutes of Health (PMC). Regio- and Stereoselective Synthesis of Nitro-fatty Acids as NRF2 Pathway Activators Working under Ambient or Hypoxic Conditions.3

• ResearchGate. The First Report on Chemoselective Biguanide-Catalyzed Henry Reaction under Neat Conditions. 5

• ACS Publications. Formal Total Synthesis of Manzacidin B via Sequential Diastereodivergent Henry Reaction. 2

• International Union of Crystallography (IUCr). Ethyl 1-O-tert-butyldimethylsilyl-2,3-O-isopropylidene-5-[(2′S)-tetrahydropyran-2-yloxy]-D-glycero-α-D-manno-heptofuronate. 4

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Regio- and Stereoselective Synthesis of Nitro-fatty Acids as NRF2 Pathway Activators Working under Ambient or Hypoxic Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.iucr.org [journals.iucr.org]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Resolving Hygroscopicity in Nitro Diols

A Troubleshooting Guide for Researchers and Drug Development Professionals

Welcome to the Technical Support Center. Handling aliphatic nitro diols (such as 2-methyl-2-nitro-1,3-propanediol or 2-nitro-1,3-propanediol) presents significant challenges due to their severe hygroscopicity. This guide provides field-proven, self-validating protocols to diagnose, quantify, and resolve moisture-related degradation in your workflows.

Diagnostic Workflow

Workflow for moisture assessment and handling of hygroscopic nitro diols.

Core FAQs: Understanding the Chemical Causality

Q: Why are nitro diols exceptionally prone to moisture uptake? A: The hygroscopicity of nitro diols is dictated by their molecular architecture. The two primary hydroxyl (-OH) groups act as strong hydrogen-bond donors and acceptors. Simultaneously, the nitro (-NO₂) group is highly electron-withdrawing, which increases the overall polarity of the molecule and further enhances its affinity for atmospheric water (1). This often leads to deliquescence, where the solid absorbs enough moisture to dissolve into a sticky, aqueous slurry, ruining your ability to calculate accurate stoichiometry.

Q: How does trace moisture compromise my downstream reactions? A: Water is a highly reactive nucleophile and proton source. In nitroaldol (Henry) reactions, water can quench the basic catalysts required for C-C bond formation. During the reduction of the nitro group to an amine (e.g., yielding 2-amino-1,3-propanediol), excess moisture can poison catalytic surfaces like Raney Nickel or Palladium on Carbon (Pd/C), leading to incomplete conversion and complex impurity profiles.

Troubleshooting Guide & Experimental Protocols

Issue 1: Quantifying Moisture Content Accurately

• Symptom: Batch-to-batch variability in reaction yields; the reagent appears clumpy but not fully dissolved.

• Solution: Loss-on-drying (LOD) is inappropriate because nitro diols can decompose or co-volatilize under prolonged heat. Karl Fischer (KF) Titration is the gold standard for specific, chemical moisture quantification (2).

Table 1: Comparison of KF Methods for Nitro Diols

Parameter	Volumetric KF	Coulometric KF
Optimal Moisture Range	0.1% to 100% (High moisture)	1 µg to 10 mg (Trace moisture)
Iodine Introduction	Burette dispensing	In-situ electrochemical generation
Sample Size Required	Large (100 mg - 1 g)	Small (10 mg - 100 mg)
Suitability for Nitro Diols	Good for heavily degraded/wet batches	Ideal for verifying dry, reaction-ready batches

Protocol 1: Coulometric Karl Fischer Titration for Trace Moisture

• System Validation (Self-Validating Step): Turn on the KF titrator and allow it to condition the solvent. Monitor the background drift rate. Causality: A drift rate of <20 µ g/min confirms the titration cell is hermetically sealed against atmospheric moisture. Do not proceed if the drift is higher.

• Sample Preparation: Inside an argon-filled glovebox, weigh 50 mg of the nitro diol into a dry, septum-sealed vial.

• Injection: Using a dry, gas-tight syringe, pierce the septum, extract the sample (if dissolved in anhydrous methanol), and inject it directly into the KF cell.

• Titration: The system will electrochemically generate iodine to react stoichiometrically with the water. The endpoint is detected bipotentiometrically.

Issue 2: Drying Degraded or Clumped Reagents

• Symptom: The nitro diol has absorbed significant water and formed a wet paste.

• Solution: Direct vacuum drying with heat often fails because aliphatic nitro diols are thermally sensitive. For example, 2-methyl-2-nitro-1,3-propanediol decomposes upon attempted distillation at 10 mmHg (3). Azeotropic distillation is the safest and most effective recovery method.

Protocol 2: Azeotropic Drying with Toluene

• Apparatus Setup: Equip a 250 mL round-bottom flask with a Dean-Stark trap and a reflux condenser. Ensure all glassware is oven-dried (140°C for 4 hours) and cooled under inert gas.

• Suspension: Add the wet nitro diol (e.g., 10 g) and 100 mL of anhydrous toluene to the flask.

• Reflux: Heat the mixture to reflux. Causality: Water and toluene form a minimum-boiling azeotrope, allowing water to be removed at a temperature well below the thermal decomposition point of the nitro diol.

• Self-Validation: Monitor the Dean-Stark trap. As the azeotrope condenses, water will separate and fall to the bottom of the trap. The drying process is definitively complete when water droplets cease to accumulate in the trap.

• Recovery: Cool the flask, then remove the toluene under reduced pressure (rotary evaporation) at a low bath temperature (<40°C) to yield the dry, crystalline nitro diol.

Issue 3: Preventing Moisture Uptake During Setup

• Symptom: Reagents are dried successfully but re-absorb moisture during transfer to the reaction flask.

• Solution: Employ strict Schlenk line and glovebox techniques to maintain an unbroken inert atmosphere (4).

Protocol 3: Inert Transfer and Storage

• Storage: Immediately transfer the azeotropically dried nitro diol into a Schlenk flask or a Sure/Seal bottle inside a glovebox. Store under an argon atmosphere.

• Vessel Preparation: Attach the receiving reaction flask to a Schlenk line. Perform three cycles of high vacuum followed by argon backfilling to purge all atmospheric moisture from the glass surfaces.

• Transfer: If transferring as a solid, do so exclusively within the glovebox. If transferring as a solution, dissolve the nitro diol in an anhydrous solvent (e.g., dry THF) within the sealed storage flask. Use a dry, argon-purged polypropylene syringe to transfer the solution through the septa. Causality: Polypropylene syringes are preferred over glass for maintaining tight seals during the transfer of sensitive organic liquids, preventing micro-leaks of humid air into the syringe barrel.

References

• Techniques for Handling Air- and Moisture-Sensitive Compounds Source: Wipf Group - University of Pittsburgh URL
• 1,3-Propanediol, 2-nitro-|CAS 1794-90-7 Source: Benchchem URL
• Karl Fischer Titration – Moisture Analysis Source: SG Systems Global URL
• Source: Sciencemadness.

Sources

• 1. 1,3-Propanediol, 2-nitro-|CAS 1794-90-7|Research Chemical [benchchem.com]
• 2. Karl Fischer Titration – Moisture Analysis [sgsystemsglobal.com]
• 3. sciencemadness.org [sciencemadness.org]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Safety & Regulatory Compliance

(1R,2R,3S)-2-Nitrocyclohexane-1,3-diol proper disposal procedures

The disposal of chiral β-nitroalcohols, such as (1R,2R,3S)-2-Nitrocyclohexane-1,3-diol , requires a rigorous, mechanistically informed approach. As a highly functionalized nitroaliphatic compound used in asymmetric synthesis and drug development, it presents unique energetic and toxicological hazards that standard solvent disposal protocols fail to address.

This guide provides a self-validating, step-by-step operational plan for the safe handling, neutralization, and disposal of this compound, ensuring compliance with EPA guidelines and advanced laboratory safety standards.

The Causality of Hazard: Mechanistic Degradation Pathways

To safely manage (1R,2R,3S)-2-Nitrocyclohexane-1,3-diol waste, laboratory personnel must first understand why it is dangerous. The hazards stem directly from the chemical reactivity of the β-nitroalcohol motif:

• Thermal Instability & Retro-Aldol Cleavage: Aliphatic β-nitroalcohols are prone to thermal degradation. At elevated temperatures (typically >80°C), they undergo retro-aldol cleavage or dehydration, rapidly evolving nitroolefins, aldehydes, and water[1]. This decomposition is exothermic and can cause catastrophic pressure buildup in sealed waste containers.

• Explosive Nitronate Salt Formation: The α-protons adjacent to the nitro group are highly acidic. If this compound is mixed with inorganic bases (e.g., NaOH, KOH used in cleaning baths), it forms nitronate salts. When dry, these salts are highly shock-sensitive and possess explosive potential[2].

• Redox Incompatibility: As a nitroalkane derivative, it acts as an oxidizing agent. Mixing this waste stream with reducing agents (such as hydrides, sulfides, or nitrides) can initiate a vigorous, potentially detonative reaction[2].

Quantitative Hazard & Compatibility Profile

Before initiating disposal, all waste streams must be profiled according to the parameters in Table 1 to prevent incompatible mixing.

Table 1: Physicochemical Risk Profile and Waste Mitigation

Hazard Parameter	Specification / Risk Profile	Mitigation / Disposal Requirement
Thermal Stability	Decomposes >80°C to nitroolefins/aldehydes	Store waste <25°C; avoid direct heat/sunlight.
Chemical Reactivity	Forms explosive nitronate salts with bases	Maintain waste pH < 7.5; segregate from strong alkalis.
Redox Incompatibility	Violent reaction with reducing agents	Segregate strictly from hydrides, sulfides, and nitrides.
Toxicity	Toxic via ingestion/inhalation	Dispose of all contaminated PPE as hazardous waste.

Waste Segregation & Routing Workflow

Proper segregation is the most critical step in preventing accidental detonation or toxic exposure. Follow the logical routing outlined in the diagram below.

Workflow for the safe segregation and disposal of 2-Nitrocyclohexane-1,3-diol.

Self-Validating Disposal Methodologies

The following protocols incorporate built-in validation checkpoints. Do not proceed to the next step unless the validation criteria are met. All procedures must be conducted inside a certified chemical fume hood while wearing chemical-resistant nitrile gloves, a fully buttoned lab coat, and safety goggles[3].

Protocol A: Liquid Waste Processing (Aqueous & Organic)

Because liquid waste often contains catalytic bases from aldol condensation reactions, it must be neutralized before long-term storage to prevent the precipitation of explosive nitronate salts.

• Initial Characterization: Collect the liquid waste in a temporary, open-top borosilicate beaker.

• Validation Checkpoint 1 (pH Testing): Apply a single drop of the waste solution to universal pH indicator paper.

  • Validation: If the paper reads pH 5.0 – 7.0, the solution is safe for direct transfer. Proceed to Step 5. If the pH is > 7.5, proceed to Step 3.

• Thermal Control: Place the beaker in an ice-water bath. Insert a thermocouple into the solution.

• Neutralization (Self-Validating): Slowly add 1M HCl dropwise while stirring gently with a glass rod.

  • Validation Checkpoint 2 (Temperature): The temperature must remain below 20°C during addition to prevent retro-aldol decomposition[1]. If the temperature spikes, pause the addition and add more ice to the bath.

  • Validation Checkpoint 3 (Final pH): Re-test the solution with pH paper. The process is complete only when the pH stabilizes between 5.0 and 6.0.

• Transfer and Storage: Transfer the neutralized liquid into a High-Density Polyethylene (HDPE) waste container. Never use glass containers for nitroaliphatic waste, as gas evolution from accidental decomposition can turn glass into lethal shrapnel.

• Labeling: Label the container explicitly: "Hazardous Waste: Nitroaliphatic / Oxidizer. DO NOT MIX WITH REDUCING AGENTS OR BASES."

Protocol B: Solid Waste & Pure Compound Disposal

Solid waste (including unused reagents, contaminated weighing paper, and empty vials) poses a friction hazard if nitronate salts have inadvertently formed.

• Collection: Do not scrape dry, crystalline (1R,2R,3S)-2-Nitrocyclohexane-1,3-diol vigorously from glassware. Friction can induce localized thermal spikes.

• Solvent Dissolution: If residual solid is stuck to a flask, dissolve it in a small amount of a compatible, non-reactive solvent (e.g., ethyl acetate or dichloromethane) and treat it via Protocol A.

• Consumables: Place contaminated spatulas, weighing boats, and gloves into a dedicated, puncture-proof solid hazardous waste bin. Do not mix this bin with general organic solid waste[4].

Protocol C: Spill Response & Decontamination

In the event of a spill, standard laboratory absorbents can be dangerous. Nitro compounds are oxidizers; using combustible absorbents like sawdust or paper towels can create a severe fire hazard.

• Containment: Surround the spill with an inert, non-combustible absorbent such as vermiculite or dry sand.

• Collection: Use a non-sparking plastic dustpan to collect the absorbed mixture. Place it immediately into an HDPE solid waste container.

• Decontamination (Validation Checkpoint): Wash the spill area with water and a mild, pH-neutral detergent.

  • Validation: Do not use alkaline floor cleaners (e.g., bleach or ammonia-based solutions), as residual nitro-diol will react to form unstable salts. Test the cleaned surface with wet pH paper to ensure neutrality.

References

• Management of Waste - Prudent Practices in the Laboratory Source: NCBI Bookshelf - NIH URL:[Link]

• Laboratory Environmental Sample Disposal Information Document Source: Environmental Protection Agency (EPA) URL:[Link]

• Aliphatic β-nitroalcohols for therapeutic corneoscleral cross-linking: chemical stability studies using 1H-NMR spectroscopy Source: PubMed Central (PMC) URL:[Link]

• Infrared Studies on Rotational Isomerism. V. 2-Nitroethanol Source: Canadian Science Publishing URL:[Link]

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. echemi.com [echemi.com]
• 3. epa.gov [epa.gov]
• 4. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]